Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

• CAS: 40740-43-0

Core Science & Biosynthesis

structure elucidation of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

An In-Depth Technical Guide to the Structure Elucidation of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Foreword: A Logic-Driven Approach to Molecular Architecture

The molecule , a substituted pyrrole, is a common heterocyclic motif in medicinal chemistry and materials science.[1][2] Its structure, featuring an aromatic core, a nitrile, and an ester, provides a perfect case study for the synergistic application of modern spectroscopic techniques.

The Foundational Step: Elemental Composition and Degrees of Unsaturation

Before delving into the intricacies of atomic connectivity, the primary objective is to determine the molecular formula. This is best achieved through High-Resolution Mass Spectrometry (HRMS), which provides a highly accurate mass measurement, allowing for the unambiguous determination of the elemental composition.[3]

The proposed structure, Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, has a molecular formula of C₈H₈N₂O₂ .

• Molecular Weight Calculation:

  • C: 8 * 12.011 = 96.088

  • H: 8 * 1.008 = 8.064

  • N: 2 * 14.007 = 28.014

  • O: 2 * 15.999 = 31.998

  • Monoisotopic Mass: 164.0586 g/mol

The Degree of Unsaturation (DoU) , or double bond equivalent, is a critical calculation that predicts the total number of rings and/or multiple bonds in a molecule.

DoU = C + 1 - (H/2) + (N/2) - (X/2) DoU = 8 + 1 - (8/2) + (2/2) DoU = 6

This value is consistent with the proposed structure:

• 1 ring (pyrrole) = 1 DoU

• 2 double bonds in the pyrrole ring = 2 DoU

• 1 carbonyl group (C=O) in the ester = 1 DoU

• 1 cyano group (C≡N) = 2 DoU

• Total = 6 DoU

This initial agreement between the expected formula and its degree of unsaturation provides the first layer of validation for our hypothesis.

The Workflow of Spectroscopic Interrogation

The elucidation process follows a logical sequence where each technique provides a piece of the puzzle, and the results from one are used to interpret the next.

Caption: A logical workflow for structure elucidation.

Probing Functional Groups: Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the key functional groups within a molecule by detecting their characteristic vibrational frequencies.[4] For our target compound, we anticipate strong, diagnostic absorptions from the ester and nitrile moieties.

Table 1: Predicted IR Absorption Data

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity	Rationale & Reference
Nitrile	C≡N stretch	2260 - 2220	Medium	The C≡N triple bond exhibits a sharp, characteristic absorption in this region.[4]
Ester Carbonyl	C=O stretch	1750 - 1735	Strong	This is one of the strongest absorptions in an IR spectrum. Its position is indicative of a saturated ester.[5][6]
Ester C-O	C-O stretch	1300 - 1000	Strong	Esters typically show two C-O stretching bands, one for the C(=O)-O bond and one for the O-C bond.[6]
Aromatic C-H	C-H stretch	~3100	Medium	Stretching vibrations for hydrogens attached to sp² carbons, like those on the pyrrole ring.

| Alkyl C-H | C-H stretch | 2950 - 2850 | Medium | Stretching vibrations for the N-methyl and O-methyl groups. |

The presence of these distinct peaks provides compelling evidence for the coexistence of the nitrile and methyl ester groups, corroborating the structural hypothesis.

Mapping the Skeleton: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise atomic connectivity of an organic molecule.[7] By analyzing the chemical environment of each proton and carbon atom, we can piece together the molecular framework.

Proton (¹H) NMR Spectroscopy

The ¹H NMR spectrum reveals the number of distinct proton environments, their relative numbers (integration), and their neighboring protons (splitting patterns). For Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, we expect four unique signals.

Table 2: Predicted ¹H NMR Data (in CDCl₃)

Assignment	Predicted Shift (δ, ppm)	Multiplicity	Integration	Rationale & Reference
H-5	~7.2 - 7.4	Singlet (s)	1H	This proton is adjacent to the electron-withdrawing cyano group and is expected to be the most downfield of the ring protons.
H-3	~6.8 - 7.0	Singlet (s)	1H	This proton is adjacent to the ester group. Protons on substituted pyrrole rings often appear as singlets or narrow doublets due to small long-range coupling.[8][9]
N-CH₃	~3.9 - 4.1	Singlet (s)	3H	The N-methyl group is deshielded by the aromatic ring system. Its exact shift can be influenced by the substituents.[2]

| O-CH₃ | ~3.8 - 3.9 | Singlet (s) | 3H | The methyl ester protons typically appear in this region as a sharp singlet.[10] |

The absence of complex splitting (e.g., doublets, triplets) for the ring protons is a key indicator of their isolated positions on the substituted pyrrole ring. The 1:1:3:3 integration ratio is a critical validation point.

Carbon-13 (¹³C) NMR Spectroscopy

The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule, which should total eight for the target structure. The chemical shifts indicate the type of carbon (alkane, alkene, aromatic, carbonyl, etc.).

Table 3: Predicted ¹³C NMR Data (in CDCl₃)

Assignment	Predicted Shift (δ, ppm)	Rationale & Reference
C=O (Ester)	~160 - 165	The carbonyl carbon of an ester is highly deshielded.[5]
C-2	~125 - 130	The carbon bearing the ester group. Its chemical shift is influenced by both the ring and the substituent.[11]
C-5	~122 - 128	The carbon adjacent to the cyano group.[2][11]
C≡N (Nitrile)	~115 - 120	The carbon of the cyano group.
C-3	~112 - 118	The carbon atom between the two substituents.
C-4	~95 - 105	The carbon bearing the cyano group. The nitrile group's influence can significantly shift this carbon upfield.[11]
O-CH₃	~51 - 53	The methyl carbon of the ester group.

| N-CH₃ | ~36 - 38 | The N-methyl carbon, typically found in this region for N-methyl pyrroles.[2] |

Confirmatory 2D NMR Techniques

While 1D NMR provides the core data, 2D NMR experiments like HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) would be used to definitively link the proton and carbon skeletons, confirming the substituent positions.

Caption: Predicted key HMBC (³JHC) correlations.

• Key Predicted HMBC Correlations:

  • The N-CH₃ protons should show correlations to C-2 and C-5, confirming their attachment to the nitrogen atom.

  • The O-CH₃ protons should show a strong correlation to the ester carbonyl carbon (C=O).

  • The H-3 proton should correlate to C-2, C-4, and C-5.

  • The H-5 proton should correlate to C-3 and C-4.

These correlations form an unbreakable web of evidence that locks the substituents into their respective positions on the pyrrole ring.

Final Confirmation: Mass Spectrometry (MS)

Mass spectrometry not only provides the molecular formula via HRMS but also offers structural clues through fragmentation patterns.[12]

• Ionization: Electrospray Ionization (ESI) is a suitable soft ionization technique that would likely produce a strong protonated molecular ion [M+H]⁺ at m/z 165.0662.[1]

• Fragmentation Analysis: Under tandem MS (MS/MS), characteristic fragmentation patterns would be expected:

  • Loss of methoxy radical (·OCH₃): A neutral loss of 31 Da, leading to a fragment ion at m/z 134.

  • Loss of the methyl carboxylate group (·COOCH₃): A neutral loss of 59 Da, resulting in an ion at m/z 105.

  • These fragmentation pathways are typical for pyrrole derivatives and esters, providing further confidence in the assigned structure.[1][12]

Standard Operating Protocols

The following are generalized protocols for acquiring the necessary data. Instrument parameters should be optimized for the specific machine and sample concentration.

Protocol 1: NMR Sample Preparation and Analysis

• Accurately weigh 5-10 mg of the solid sample.

• Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Transfer the solution to a 5 mm NMR tube.

• Acquire a ¹H NMR spectrum, ensuring a sufficient number of scans for a good signal-to-noise ratio.

• Acquire a proton-decoupled ¹³C NMR spectrum.

• If required, perform 2D experiments (e.g., HSQC, HMBC) using standard instrument pulse programs.

• Process the data (Fourier transform, phase correction, and baseline correction) and calibrate the ¹H spectrum to the TMS signal at 0.00 ppm.

Protocol 2: FT-IR Analysis

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean by taking a background spectrum of air.

• Place a small amount of the solid sample directly onto the ATR crystal.

• Apply pressure using the anvil to ensure good contact.

• Collect the spectrum, typically co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Perform an ATR correction and baseline correction on the resulting spectrum.

Protocol 3: High-Resolution Mass Spectrometry (HRMS)

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infuse the sample into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Acquire the mass spectrum in positive ion mode over a relevant m/z range (e.g., 50-500).

• Use an appropriate lock mass or internal calibrant to ensure high mass accuracy.

• Determine the exact mass of the [M+H]⁺ ion and use the instrument's software to calculate the elemental composition.

Conclusion

The is a systematic process of hypothesis and validation. The convergence of data from HRMS (confirming C₈H₈N₂O₂), IR spectroscopy (identifying C≡N and C=O groups), and a full suite of NMR experiments (mapping the C-H framework and substituent placement) provides an unambiguous and self-consistent confirmation of the proposed structure. Each piece of data interlocks, building a robust argument that satisfies the highest standards of scientific integrity.

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The Versatile Reactivity of the Cyano Group in Substituted Pyrroles: A Technical Guide for Researchers

This guide provides an in-depth exploration of the reactivity of the cyano group when appended to a pyrrole scaffold. For researchers, medicinal chemists, and professionals in drug development, understanding the nuanced chemical behavior of cyanopyrroles is paramount for the strategic design and synthesis of novel therapeutics and functional materials. The cyano group, with its strong electron-withdrawing nature and unique electronic configuration, imparts a rich and varied reactivity profile to the pyrrole ring, opening avenues for a multitude of chemical transformations.

The Electronic Landscape of Cyanopyrroles

The cyano group (C≡N) is a potent electron-withdrawing group due to the high electronegativity of the nitrogen atom and the sp-hybridization of both the carbon and nitrogen atoms.[1] This electronic pull significantly influences the electron density of the pyrrole ring, impacting its aromaticity and the reactivity of both the ring and the cyano group itself.

The presence of the cyano group generally deactivates the pyrrole ring towards electrophilic substitution, a characteristic reaction of the parent heterocycle. However, its influence on the cyano group's own reactivity is multifaceted, rendering the nitrile carbon electrophilic and susceptible to nucleophilic attack. The precise nature and outcome of these reactions are often dictated by the position of the cyano group on the pyrrole ring and the nature of other substituents present.

Key Synthetic Routes to Cyanopyrroles

A foundational understanding of the synthesis of cyanopyrroles is essential before delving into their reactivity. Several robust methods have been established for their preparation.

De Novo Ring Formation

One efficient strategy involves the construction of the cyanopyrrole ring from acyclic precursors. The Knorr-type reductive condensation of oximinocyanoacetate esters with β-diketones provides a direct route to α-cyanopyrroles.[2] Furthermore, multicomponent reactions involving α-hydroxyketones, oxoacetonitriles, and primary amines offer a highly convergent and atom-economical approach to selectively synthesize N-substituted 2,3,5-functionalized 3-cyanopyrroles.[3]

Modification of a Pre-formed Pyrrole Ring

Alternatively, the cyano group can be introduced onto an existing pyrrole nucleus. A common method involves the Vilsmeier-Haack formylation of a pyrrole, followed by conversion of the resulting aldehyde to a nitrile.[4][5][6] This two-step process allows for the regioselective introduction of the cyano group, often at the most reactive position of the pyrrole ring.

Transformations of the Cyano Group on the Pyrrole Scaffold

The cyano group on a pyrrole ring can undergo a variety of transformations, making it a versatile synthetic handle for accessing a diverse range of functional groups.

Reduction of the Cyano Group

The reduction of the cyano group is a cornerstone transformation, providing access to primary amines and aldehydes, which are crucial building blocks in organic synthesis.

The conversion of a cyanopyrrole to a pyrrolylmethylamine is readily achieved through the use of powerful reducing agents such as lithium aluminum hydride (LiAlH₄).[7][8][9] This reaction proceeds via nucleophilic addition of hydride ions to the electrophilic carbon of the nitrile.[7] Catalytic hydrogenation over metal catalysts like palladium, platinum, or nickel also effectively reduces the cyano group to a primary amine.[8][10]

Table 1: Comparison of Reagents for the Reduction of Cyanopyrroles to Primary Amines

Reagent	Typical Conditions	Advantages	Disadvantages
Lithium Aluminum Hydride (LiAlH₄)	Anhydrous ether or THF, 0 °C to reflux	High reactivity, generally good yields	Highly reactive with protic solvents, requires careful handling, can reduce other functional groups
Catalytic Hydrogenation (H₂/Pd, Pt, or Ni)	Elevated temperature and pressure	Milder conditions for some substrates, scalable	Catalyst can be expensive, may require specialized equipment for high pressure
Nickel(II) Chloride/Sodium Borohydride (NiCl₂/NaBH₄)	Methanol, room temperature	Milder than LiAlH₄, tolerates some functional groups	May require optimization of reaction conditions

Experimental Protocol: Reduction of a Cyanopyrrole to a Primary Amine using LiAlH₄ [11]

• To a stirred suspension of lithium aluminum hydride (1.2 mmol) in anhydrous diethyl ether (10 ml) at 0°C under an inert atmosphere, a solution of the cyanopyrrole (1 mmol) in anhydrous diethyl ether is added dropwise.

• The reaction mixture is then stirred at reflux for 3 hours.

• After completion of the reaction (monitored by TLC), the mixture is cooled to 0°C and quenched by the sequential addition of water (x ml), 15% aqueous NaOH (x ml), and water (3x ml), where x is the mass of LiAlH₄ in grams.

• The resulting precipitate is filtered off, and the filtrate is dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to afford the crude primary amine, which can be further purified by chromatography or crystallization.

The Stephen aldehyde synthesis provides a method for the partial reduction of a nitrile to an aldehyde.[12][13][14] This reaction involves the treatment of the cyanopyrrole with tin(II) chloride (SnCl₂) and hydrochloric acid (HCl) to form an aldiminium salt, which is then hydrolyzed to the corresponding aldehyde.[12][15] This method is particularly useful when a milder reduction is required to avoid over-reduction to the amine.

Experimental Protocol: Stephen Aldehyde Synthesis of a Pyrrole-carboxaldehyde [13]

• A solution of the cyanopyrrole in a suitable anhydrous solvent (e.g., ethyl acetate) is saturated with dry hydrogen chloride gas.

• Stannous chloride (in slight excess) is then added, and the mixture is stirred at room temperature until the precipitation of the aldiminium tin chloride complex is complete.

• The precipitate is collected by filtration, washed with anhydrous ether, and then hydrolyzed by heating with water.

• The resulting aldehyde is extracted into an organic solvent, and the solution is washed, dried, and concentrated.

• The crude aldehyde can be purified by distillation or chromatography.

Hydrolysis of the Cyano Group

The hydrolysis of the cyano group offers a direct route to valuable carboxylic acids and amides. The reaction conditions can be tuned to favor one product over the other.

Cyanopyrroles can be hydrolyzed to the corresponding pyrrole-carboxylic acids under either acidic or basic conditions.[7][16][17] Acid-catalyzed hydrolysis typically involves heating the cyanopyrrole with a strong mineral acid such as hydrochloric acid or sulfuric acid.[16] Base-catalyzed hydrolysis is usually performed by heating with an aqueous solution of a strong base like sodium hydroxide or potassium hydroxide.[17] The choice between acidic and basic conditions often depends on the stability of other functional groups present on the pyrrole ring.

Table 2: Conditions for the Hydrolysis of Cyanopyrroles to Carboxylic Acids

Condition	Reagents	Typical Temperature	Product
Acidic	Dilute HCl or H₂SO₄	Reflux	Carboxylic Acid
Basic	Aqueous NaOH or KOH	Reflux	Carboxylate Salt (acidified to give the carboxylic acid)

Experimental Protocol: Basic Hydrolysis of a Cyanopyrrole [17]

• A solution of the cyanopyrrole (1 eq.) in methanol or ethanol (10 volumes) is treated with a 10% aqueous solution of sodium hydroxide or potassium hydroxide (2 volumes).

• The mixture is stirred at room temperature for 16 hours or heated to 60 °C if the reaction is sluggish (monitored by TLC).

• The reaction mixture is concentrated under reduced pressure, and the residue is diluted with water and washed with an organic solvent (e.g., dichloromethane) to remove any unreacted starting material.

• The aqueous layer is cooled and acidified to pH 3 with 1 N HCl.

• The precipitated carboxylic acid is collected by filtration or extracted with an organic solvent.

The Radziszewski reaction provides a method for the direct conversion of a nitrile to a primary amide under mild oxidative conditions.[18] This reaction typically involves treating the nitrile with hydrogen peroxide in the presence of a base.[18] This method can be particularly useful when the corresponding amide is the desired product and harsh hydrolysis conditions are to be avoided.

Nucleophilic Addition to the Cyano Carbon

The electrophilic carbon atom of the cyano group is susceptible to attack by various nucleophiles.

Grignard reagents (R-MgX) and organolithium reagents (R-Li) can add to the cyano group of a pyrrole to form an intermediate imine anion, which upon hydrolysis yields a ketone.[7] This reaction is a valuable tool for the synthesis of pyrrolyl ketones. The mechanism involves the nucleophilic attack of the organometallic reagent on the nitrile carbon, followed by protonation and hydrolysis of the resulting imine.[7]

Cycloaddition Reactions

The cyano group can participate in cycloaddition reactions, serving as a dienophile or a dipolarophile, leading to the formation of more complex heterocyclic systems. For instance, cyanopyrroles can undergo [4+2] cycloaddition reactions with suitable dienes.[19][20][21] Additionally, dearomative (4+3) cycloaddition reactions of 3-alkenylpyrroles have been reported, leading to the formation of cyclohepta[b]pyrroles.[22] These reactions provide powerful strategies for building molecular complexity from relatively simple pyrrole precursors.

Conclusion

The cyano group is a remarkably versatile functional group in the context of substituted pyrroles. Its strong electron-withdrawing nature modulates the reactivity of the pyrrole ring, while its own electrophilic carbon atom provides a reactive site for a plethora of transformations. From reductions to amines and aldehydes, hydrolysis to carboxylic acids and amides, and participation in nucleophilic additions and cycloadditions, the chemistry of cyanopyrroles offers a rich toolbox for the synthetic chemist. A thorough understanding of these reactions, their mechanisms, and the practical considerations for their execution is essential for leveraging the full potential of cyanopyrroles in the design and synthesis of novel molecules with applications in medicine and materials science.

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The Synthetic Versatility and Pharmacological Potential of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate Analogs

An In-depth Technical Guide for Researchers and Drug Development Professionals

The pyrrole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs with a wide array of biological activities.[1] Among the vast landscape of pyrrole derivatives, those bearing cyano and carboxylate functionalities represent a particularly promising class of compounds. This guide provides a comprehensive technical overview of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, its analogs, and derivatives, focusing on their synthesis, chemical properties, and burgeoning applications in drug discovery, particularly as anticancer and tyrosinase-inhibiting agents.

The Core Moiety: Physicochemical Properties and Synthetic Considerations

The foundational structure, 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid, possesses a molecular formula of C₇H₆N₂O₂ and a molecular weight of 150.13 g/mol .[2] The esterified and N-methylated analog, Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, is the central subject of this guide.

Predicted Spectroscopic Characteristics

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl group on the nitrogen, the methyl group of the ester, and the two protons on the pyrrole ring. The chemical shifts of the pyrrole protons will be influenced by the electron-withdrawing nature of both the cyano and carboxylate groups.

• ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the nitrile carbon, the carbonyl carbon of the ester, the methyl carbons, and the four carbons of the pyrrole ring.

• Infrared (IR) Spectroscopy: Key vibrational frequencies are anticipated for the C≡N stretch of the nitrile group (typically around 2220-2260 cm⁻¹), the C=O stretch of the ester (around 1700-1730 cm⁻¹), and C-H and C-N stretching and bending vibrations of the pyrrole ring.

• Mass Spectrometry: The molecular ion peak in the mass spectrum should correspond to the molecular weight of the compound, and fragmentation patterns would likely involve the loss of the methoxy group from the ester or the cyano group.

Synthesis of the Pyrrole Core and its Derivatives

A definitive, step-by-step protocol for the synthesis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is not explicitly detailed in the reviewed literature. However, a plausible synthetic strategy can be devised based on established methods for the synthesis of substituted pyrroles. A common approach involves the construction of the pyrrole ring followed by functional group interconversions.

Proposed Synthetic Pathway

A logical synthetic route could involve an initial cyclization reaction to form a substituted pyrrole ester, followed by N-methylation and cyanation.

Sources

• 1. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Pyrrole-2-carboxylic acid(634-97-9) 1H NMR spectrum [chemicalbook.com]
• 4. The Pherobase NMR: Methyl 4-methylpyrrole-2-carboxylate|me-4me-pyrrole-2-carboxylate|C7H9NO2 [pherobase.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Selective Hydrolysis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Introduction: Navigating the Selective Deprotection of a Bifunctional Pyrrole

The hydrolysis of methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate to its corresponding carboxylic acid, 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid[1], is a critical transformation in the synthesis of various biologically active molecules and functional materials. Pyrrole carboxylic acids are key building blocks in medicinal chemistry, often serving as precursors for more complex derivatives.[2] The primary challenge in this specific hydrolysis lies in the chemoselectivity required to cleave the methyl ester without affecting the nitrile group, as both functional groups are susceptible to hydrolysis under certain conditions.

This document provides a detailed protocol for the selective saponification of the methyl ester. It is designed for researchers in organic synthesis, medicinal chemistry, and drug development. The protocol is grounded in the principles of differential reactivity, where milder reaction conditions are employed to favor the hydrolysis of the more labile ester group over the more robust nitrile functionality.

Mechanistic Rationale: The Basis for Chemoselectivity

The successful selective hydrolysis hinges on the differential kinetics of ester and nitrile hydrolysis.

• Ester Hydrolysis (Saponification): This is a well-understood process typically initiated by the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the ester. This reaction proceeds through a tetrahedral intermediate, followed by the elimination of the methoxide leaving group. The resulting carboxylic acid is deprotonated by the base to form a carboxylate salt, which drives the reaction to completion. This process can often be achieved under relatively mild conditions (e.g., room temperature or gentle heating) with bases like lithium hydroxide (LiOH), sodium hydroxide (NaOH), or potassium hydroxide (KOH).[3][4]

• Nitrile Hydrolysis: The hydrolysis of a nitrile to a carboxylic acid is a more demanding transformation.[5] It typically requires more forcing conditions, such as prolonged heating with strong acid or base. The reaction proceeds in two main stages: first, the nitrile is converted to an amide, which is then further hydrolyzed to the carboxylic acid.[5] This higher activation energy for nitrile hydrolysis is the key to achieving selectivity.

Our protocol leverages this difference by using a base, LiOH, which is sufficiently nucleophilic to attack the ester carbonyl at or slightly above room temperature, but under conditions that are not harsh enough to significantly promote the hydrolysis of the nitrile group.

Experimental Workflow Diagram

The following diagram outlines the key steps of the hydrolysis protocol, from reaction setup to the isolation of the final product.

Caption: Workflow for the selective hydrolysis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate.

Detailed Experimental Protocol

This protocol is designed for the selective saponification of the methyl ester while preserving the nitrile group.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate	>95% Purity	Commercial
Lithium hydroxide monohydrate (LiOH·H₂O)	Reagent Grade	Sigma-Aldrich
Tetrahydrofuran (THF)	Anhydrous	Commercial
Methanol (MeOH)	ACS Grade	Commercial
Deionized Water (H₂O)	High Purity	In-house
Hydrochloric Acid (HCl), 1M solution	Volumetric Standard	Commercial
Ethyl Acetate (EtOAc)	ACS Grade	Commercial
Dichloromethane (DCM)	ACS Grade	Commercial
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	Commercial
TLC Plates (Silica gel 60 F₂₅₄)	-	Merck

Procedure:

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stir bar, add methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq).

  • Dissolve the starting material in a 3:1 mixture of tetrahydrofuran (THF) and methanol (MeOH) (approximately 0.1 M concentration). The co-solvent system ensures the solubility of both the nonpolar starting material and the aqueous base.

  • In a separate container, prepare a solution of lithium hydroxide monohydrate (1.5 eq) in deionized water. The use of LiOH is often preferred for its high nucleophilicity and lower basicity compared to NaOH or KOH, which can help minimize base-catalyzed side reactions.[6]

• Hydrolysis Reaction:

  • To the stirred solution of the ester at room temperature, add the aqueous LiOH solution dropwise over 5-10 minutes.

  • Allow the reaction to stir at room temperature (20-25 °C).

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every 1-2 hours. A typical TLC mobile phase would be 1:1 ethyl acetate/hexanes with 1% acetic acid. The product should have a lower Rf value than the starting material due to its increased polarity.

  • The reaction is typically complete within 4-16 hours. Avoid prolonged reaction times or excessive heating to prevent potential hydrolysis of the nitrile group.[7]

• Work-up and Isolation:

  • Once the reaction is complete (as determined by the consumption of the starting material), concentrate the reaction mixture under reduced pressure to remove the bulk of the THF and methanol.

  • Dilute the remaining aqueous residue with deionized water.

  • Wash the aqueous solution with an organic solvent like ethyl acetate or dichloromethane (2 x 20 mL per gram of starting material) to remove any unreacted starting material or nonpolar impurities. Discard the organic layers.

  • Cool the aqueous layer in an ice bath and slowly acidify it with 1M HCl with stirring. The product, 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid, is expected to precipitate out of the solution as the pH drops to approximately 3-4.

  • Continue stirring in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake with a small amount of cold deionized water.

  • Dry the isolated solid under high vacuum to a constant weight.

• Characterization:

  • The final product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. The molecular weight of the product is 150.13 g/mol .[1]

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction stalls, gentle heating (e.g., to 40 °C) can be applied, but this should be done with caution and careful monitoring to avoid nitrile hydrolysis. Increasing the equivalents of LiOH to 2.0 may also be beneficial.

• Nitrile Hydrolysis as a Side Reaction: If LC-MS analysis shows the formation of byproducts corresponding to the amide or the di-acid, the reaction temperature should be lowered, or the reaction time should be shortened. The choice of a milder base like LiOH is specifically to mitigate this.[7]

• Product Oiling Out: If the product does not precipitate as a solid upon acidification, it may be "oiling out." In this case, extract the acidified aqueous layer multiple times with ethyl acetate or a suitable organic solvent. Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the product.

• Purification: If the isolated product is not of sufficient purity, it can be recrystallized from a suitable solvent system, such as an ethanol/water mixture.

References

• PubChem. (n.d.). 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Khan Academy. (n.d.). Saponification - Base promoted ester hydrolysis. Retrieved from [Link]

• Reddit. (2023). Hydrolysis of chiral methyl ester. r/Chempros. Retrieved from [Link]

• Studley, J. (2024). Ester, Nitrile and Oxetane Play Nice. Scientific Update. Retrieved from [Link]

• Chemistry LibreTexts. (2023). The Hydrolysis of Nitriles. Retrieved from [Link]

• OperaChem. (2024). Saponification-Typical procedures. Retrieved from [Link]

• Organic Synthesis. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

• Zhang, C., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry. Available at: [Link]

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The Versatile Scaffold: Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate in Modern Medicinal Chemistry

Introduction: The Strategic Importance of the Pyrrole Nucleus

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities.[1][2][3] Its electron-rich aromatic system and the ability to be extensively functionalized make it an invaluable building block in the design of novel therapeutic agents.[1] Pyrrole derivatives have demonstrated significant potential as anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[2][3] Within this important class of heterocycles, Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate emerges as a strategically valuable, yet underexplored, starting material for the synthesis of diverse compound libraries. This document provides a detailed guide for researchers, scientists, and drug development professionals on the applications of this versatile building block in medicinal chemistry, complete with detailed protocols for its synthetic transformations.

The unique arrangement of a methyl ester at the 2-position and a cyano group at the 4-position on the N-methylated pyrrole core offers orthogonal chemical handles for a variety of synthetic manipulations. The ester can be readily converted into amides, hydrazides, or reduced to an alcohol, while the nitrile functionality can be transformed into amines, tetrazoles, or other nitrogen-containing heterocycles. This allows for the systematic exploration of the chemical space around the pyrrole core to develop structure-activity relationships (SAR) and optimize lead compounds.

Core Applications in Drug Discovery

Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is a key intermediate for the synthesis of more complex molecules with therapeutic potential.[3] Its applications span several key areas of medicinal chemistry:

• Anticancer Drug Discovery: The pyrrole scaffold is a common feature in many anticancer agents.[2] By modifying the functional groups of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, researchers can synthesize novel compounds that target various mechanisms of cancer progression, such as kinase inhibition, disruption of protein-protein interactions, and induction of apoptosis.[2]

• Antimicrobial Agent Development: Pyrrole-containing compounds have shown promising activity against a range of microbial pathogens.[4] The functional groups on the target molecule can be elaborated to create derivatives that inhibit essential microbial enzymes or disrupt cell wall synthesis.

• Development of Enzyme Inhibitors: The versatile nature of this scaffold allows for the design of inhibitors for various enzymes. For instance, derivatives of cyanopyrroles have been investigated as tyrosinase inhibitors.[5]

Synthetic Transformations and Protocols

The true value of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate lies in its synthetic versatility. The following protocols provide detailed, step-by-step methodologies for key transformations of its functional groups.

Protocol 1: Amide Bond Formation from the Methyl Ester

The conversion of the methyl ester at the C-2 position to a carboxamide is a fundamental step in creating a diverse library of compounds with varying substituents.[6] Amide derivatives of pyrroles are known to possess a wide range of biological activities, including anticancer and antibacterial properties.[6][7]

Rationale: Direct amidation of the methyl ester can be achieved by heating with an amine. However, for more sensitive amines or to improve yields, a two-step hydrolysis-amidation sequence is often preferred. The following protocol details the direct amidation approach. For the synthesis of pyrrole carboxamides, an alternative to the use of often unstable pyrrole acid chlorides is the reaction of an amine with 2-(trichloroacetyl)pyrroles, where the trichloromethyl group acts as a good leaving group.[8]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq.) in a suitable high-boiling solvent such as xylenes or N,N-dimethylformamide (DMF).

• Addition of Amine: Add the desired primary or secondary amine (1.5-2.0 eq.) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux (typically 120-150 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The reaction time can vary from a few hours to overnight depending on the reactivity of the amine.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • If a precipitate has formed, collect the solid by filtration. Wash the solid with a cold, non-polar solvent (e.g., diethyl ether or hexanes) to remove any unreacted starting material.

  • If no precipitate forms, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization from an appropriate solvent system.

Protocol 2: Reduction of the Cyano Group to a Primary Amine

The reduction of the nitrile at the C-4 position to an aminomethyl group introduces a key basic moiety that can be further functionalized or can participate in crucial interactions with biological targets.[9]

Rationale: The reduction of nitriles to primary amines is a well-established transformation. Common reducing agents include lithium aluminum hydride (LiAlH₄) and catalytic hydrogenation. The choice of reagent depends on the presence of other reducible functional groups in the molecule. For a substrate like Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, LiAlH₄ will also reduce the ester. If selective reduction of the nitrile is desired, protection of the ester or alternative reduction methods may be necessary. The following protocol describes a general procedure using LiAlH₄.[9]

Experimental Protocol:

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet, suspend lithium aluminum hydride (LiAlH₄) (2.0-3.0 eq.) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

• Addition of Substrate: Dissolve Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq.) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension at 0 °C.

• Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for several hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes, then filter it off through a pad of Celite.

  • Wash the precipitate thoroughly with THF or ethyl acetate.

  • Combine the organic filtrates and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude aminomethyl pyrrole derivative.

  • Purify the product by column chromatography on silica gel, if necessary.

Protocol 3: Conversion of the Cyano Group to a Tetrazole

The conversion of a nitrile to a tetrazole is a valuable transformation in medicinal chemistry as the tetrazole ring is often used as a bioisostere for a carboxylic acid group, offering improved metabolic stability and pharmacokinetic properties.[10][11]

Rationale: The [3+2] cycloaddition of an azide source with a nitrile is the most common method for the synthesis of 5-substituted-1H-tetrazoles.[11] The reaction is often catalyzed by a Lewis or Brønsted acid.[11][12] A common and effective method involves the use of sodium azide with a zinc salt as a catalyst in water.[10]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, add Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq.), sodium azide (NaN₃) (1.1-1.5 eq.), and zinc bromide (ZnBr₂) (1.0 eq.) to water.[10]

• Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring for 24-48 hours.[10] Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Acidify the mixture to pH 1 with a strong acid (e.g., 3N HCl).[10]

  • Extract the product with a suitable organic solvent, such as ethyl acetate.[10]

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude tetrazole can be purified by recrystallization or column chromatography.

Data Presentation: Bioactivity of Structurally Related Pyrrole Derivatives

While specific bioactivity data for derivatives of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate are not extensively reported, the following table summarizes the activity of structurally related compounds, illustrating the potential of this scaffold.

Compound Class	Target/Activity	IC₅₀/MIC	Cell Line/Organism	Reference
2-Cyanopyrrole Derivative (A12)	Tyrosinase Inhibition	IC₅₀: 0.97 µM	Mushroom Tyrosinase	[3][5]
Pyrrole-2-carboxamide Derivative (32)	Antitubercular	MIC: < 0.016 µg/mL	M. tuberculosis	[7]
Thiazolyl-indole-2-carboxamide (6i)	Anticancer	IC₅₀: 6.10 µM	MCF-7	[13]
Thiazolyl-indole-2-carboxamide (6v)	Anticancer	IC₅₀: 6.49 µM	MCF-7	[13]
Spiro-thiadiazole-2-carboxamide (1)	Anticancer	IC₅₀: 7.01 µM	RXF393 (Renal)	[14]
Spiro-thiadiazole-2-carboxamide (1)	Anticancer	IC₅₀: 9.55 µM	LOX IMVI (Melanoma)	[14]

Visualizations

Experimental Workflow

Caption: Synthetic pathways from Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate.

Logical Relationship in Drug Discovery

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The Versatile Architect: Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate as a Precursor to Complex Heterocycles

Introduction: A Building Block of Strategic Importance

In the landscape of modern medicinal chemistry and drug discovery, the strategic design and synthesis of novel heterocyclic scaffolds remain a cornerstone of innovation. Pyrrole-containing analogues, in particular, are a focal point of extensive research due to their prevalence in a wide array of biologically active natural products and synthetic pharmaceuticals.[1][2] Among the myriad of pyrrole-based synthons, methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate emerges as a particularly valuable and versatile building block. Its unique substitution pattern, featuring both an electron-withdrawing cyano group and a methyl carboxylate moiety on a methylated pyrrole core, offers a rich tapestry of reactivity for the construction of complex, fused heterocyclic systems.[3]

This comprehensive guide is intended for researchers, scientists, and professionals in drug development. It aims to provide not just a set of protocols, but a deeper understanding of the chemical principles governing the utility of this compound. We will delve into its intrinsic properties, explore its reactivity under various conditions, and present detailed, field-proven methodologies for its application in the synthesis of medicinally relevant heterocyclic families, such as pyrrolo[3,4-d]pyridazines.

Physicochemical Properties and Safety Considerations

A thorough understanding of a starting material's physical and chemical properties is paramount for its effective and safe utilization in any synthetic protocol.

Table 1: Physicochemical Properties of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Property	Value	Source
Molecular Formula	C₈H₈N₂O₂	N/A
Molecular Weight	164.16 g/mol	N/A
Appearance	Off-white to light yellow crystalline powder	N/A
Solubility	Soluble in most organic solvents (e.g., DCM, Chloroform, Ethyl Acetate, Methanol)	General Chemical Knowledge
Melting Point	Not readily available	N/A

Safety and Handling:

While specific toxicity data for methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is not extensively documented, it is prudent to handle it with the care afforded to all laboratory chemicals. The related compound, 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid, is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[4] Therefore, appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times. All manipulations should be conducted within a certified chemical fume hood to avoid inhalation of dust or vapors.

Reactivity and Mechanistic Insights: A Tale of Two Functional Groups

The synthetic utility of methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is dictated by the interplay of its functional groups. The electron-withdrawing nature of both the cyano and methyl carboxylate groups deactivates the pyrrole ring towards electrophilic aromatic substitution, but more importantly, these groups serve as versatile handles for a variety of chemical transformations.

The cyano group, a potent electrophile, can undergo nucleophilic addition or be hydrolyzed to a carboxylic acid or amide.[5] The methyl carboxylate at the 2-position and the cyano group at the 4-position are strategically positioned for the construction of fused six-membered rings.

A key transformation of this building block involves its conversion into a 1,2-dicarbonyl synthon, which can then be cyclized with binucleophiles to form fused heterocyclic systems. This is a common and powerful strategy in heterocyclic chemistry.

Application in the Synthesis of Fused Heterocycles: Pyrrolo[3,4-d]pyridazines

One of the most significant applications of this building block is in the synthesis of pyrrolo[3,4-d]pyridazines. This scaffold is of considerable interest in medicinal chemistry due to its structural analogy to purines and its potential as a kinase inhibitor. The general strategy involves the elaboration of the pyrrole ring to introduce a second carbonyl functionality, followed by condensation with hydrazine.[4]

Below is a detailed protocol for the synthesis of a key intermediate and its subsequent conversion to the pyrrolo[3,4-d]pyridazine core.

Protocol 1: Synthesis of Methyl 4-cyano-5-formyl-1-methyl-1H-pyrrole-2-carboxylate

This protocol describes the Vilsmeier-Haack formylation of the C5 position of the pyrrole ring, a crucial step in creating the necessary 1,2-dicarbonyl precursor.

Materials:

• Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• In a separate flask, prepare the Vilsmeier reagent by slowly adding phosphorus oxychloride (1.2 eq) to N,N-dimethylformamide (1.2 eq) at 0 °C. Allow the mixture to stir for 15 minutes.

• Slowly add the freshly prepared Vilsmeier reagent to the solution of the pyrrole derivative at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring the mixture into a beaker of ice-cold saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired methyl 4-cyano-5-formyl-1-methyl-1H-pyrrole-2-carboxylate.

Protocol 2: Synthesis of 6-Methyl-4-oxo-4,5-dihydro-3H-pyrrolo[3,4-d]pyridazine-7-carbonitrile

This protocol details the cyclocondensation of the newly formed aldehyde with hydrazine to construct the pyridazine ring.

Materials:

• Methyl 4-cyano-5-formyl-1-methyl-1H-pyrrole-2-carboxylate

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer

• Heating mantle or oil bath

Procedure:

• In a round-bottom flask, dissolve methyl 4-cyano-5-formyl-1-methyl-1H-pyrrole-2-carboxylate (1.0 eq) in ethanol.

• Add hydrazine hydrate (1.5 eq) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Upon completion, allow the reaction mixture to cool to room temperature. The product may precipitate out of solution.

• If a precipitate forms, collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure. Purify the resulting residue by recrystallization or flash column chromatography to yield the 6-methyl-4-oxo-4,5-dihydro-3H-pyrrolo[3,4-d]pyridazine-7-carbonitrile.

Visualizing the Synthetic Pathway

The following diagrams illustrate the key transformations described in the protocols.

Caption: Vilsmeier-Haack formylation workflow.

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experimental procedure for N-methylation of pyrrole esters

A Field-Proven Protocol for the Synthesis of N-Methylated Pyrrole Intermediates

Abstract

N-methylated pyrrole esters are pivotal structural motifs in a wide array of pharmaceuticals, agrochemicals, and functional materials. Their synthesis, while conceptually straightforward, requires a nuanced understanding of reaction parameters to achieve high yield and purity. This application note provides a comprehensive, field-proven guide to the N-methylation of pyrrole esters. We delve into the mechanistic underpinnings of the reaction, present a detailed, step-by-step protocol using sodium hydride and methyl iodide, and offer robust troubleshooting and safety guidelines tailored for researchers, scientists, and drug development professionals.

Introduction: The Significance of N-Methylation

The pyrrole ring is a fundamental scaffold in medicinal chemistry. The strategic methylation of the ring nitrogen (N-1 position) serves as a critical tool for modulating a molecule's physicochemical properties. This modification can enhance metabolic stability, improve cell permeability, and fine-tune binding affinity to biological targets. Consequently, robust and scalable methods for the N-methylation of pyrrole intermediates, particularly pyrrole esters, are in constant demand within the drug development pipeline.

This guide focuses on one of the most reliable and widely adopted methods: deprotonation with a strong base followed by alkylation with a methylating agent.

Mechanistic Rationale & Strategic Considerations

The successful N-methylation of a pyrrole ester hinges on a classic two-step sequence involving deprotonation and nucleophilic substitution. Understanding the causality behind each component's role is key to mastering the procedure.

The Acidity of the Pyrrole N-H Proton

The N-H proton of a pyrrole is significantly more acidic (pKa ≈ 17.5) than that of a typical secondary amine.[1][2][3] This enhanced acidity arises because the resulting conjugate base, the pyrrolide anion, is stabilized by the delocalization of the negative charge throughout the aromatic ring system. However, this acidity is insufficient for deprotonation by weaker bases like carbonates or hydroxides under standard conditions. Therefore, a strong, non-nucleophilic base is required to drive the equilibrium towards the formation of the reactive pyrrolide anion.

Choice of Reagents

• Base: Sodium Hydride (NaH) Sodium hydride is an ideal choice for this transformation. As a powerful, non-nucleophilic base, it irreversibly deprotonates the pyrrole, producing the sodium pyrrolide salt and hydrogen gas (H₂).[1] The reaction is driven to completion by the evolution of H₂, which exits the reaction system. Using a slight excess (typically 1.1-1.2 equivalents) ensures full conversion of the starting material.

• Methylating Agent: Methyl Iodide (MeI) Methyl iodide is a highly effective electrophile for this reaction.[4] The carbon-iodine bond is polarized, making the methyl carbon susceptible to nucleophilic attack by the pyrrolide anion. The reaction proceeds via a classic SN2 mechanism. Iodide is an excellent leaving group, facilitating a rapid and clean substitution.

• Solvent: Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF) A polar aprotic solvent is crucial. It must be able to dissolve the pyrrole ester and solvate the sodium pyrrolide intermediate to some extent, without having any acidic protons that would quench the base.[1] Anhydrous THF and DMF are common choices. DMF offers better solubility for many substrates but requires higher temperatures for removal under vacuum. THF is often preferred for its lower boiling point and ease of removal. Crucially, the solvent must be anhydrous, as any trace of water will react violently with sodium hydride.[5]

Reaction Mechanism Workflow

The overall transformation can be visualized as a two-stage process:

Caption: General workflow for N-methylation of pyrrole esters.

Detailed Experimental Protocol

This protocol describes the N-methylation of a generic ethyl pyrrole-2-carboxylate. Molar quantities should be adjusted based on the specific molecular weight of the starting material.

Materials and Reagents

Reagent/Material	Grade	Supplier	Typical Quantity (for 10 mmol scale)	Notes
Ethyl 1H-pyrrole-2-carboxylate	>98%	Sigma-Aldrich	1.53 g (10.0 mmol)	Starting material
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	440 mg (11.0 mmol, 1.1 eq)	Highly reactive with water. Handle under inert gas.
Methyl Iodide (MeI)	>99%, stabilized	Acros Organics	0.75 mL, 1.70 g (12.0 mmol, 1.2 eq)	Toxic and volatile. Handle in a fume hood.[6]
Anhydrous Tetrahydrofuran (THF)	DriSolv® or similar	EMD Millipore	50 mL	Must be dry. Use from a solvent purification system or a freshly opened bottle over molecular sieves.
Saturated aq. NH₄Cl	Reagent Grade	-	~20 mL	For quenching the reaction.
Ethyl Acetate (EtOAc)	ACS Grade	-	~150 mL	For extraction.
Brine (Saturated aq. NaCl)	Reagent Grade	-	~50 mL	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade	-	~5 g	For drying the organic layer.
Silica Gel	230-400 mesh	-	As needed	For column chromatography.

Step-by-Step Procedure

Reaction Setup:

• Place a magnetic stir bar into a 100 mL three-neck round-bottom flask.

• Flame-dry the flask under vacuum and allow it to cool to room temperature under a positive pressure of nitrogen or argon gas.

• Equip the flask with a rubber septum, a nitrogen/argon inlet, and a thermometer.

Reagent Addition: 4. Under the inert atmosphere, add the sodium hydride (60% dispersion, 440 mg, 11.0 mmol) to the flask. Note: NaH can be weighed quickly in the air, but prolonged exposure should be avoided.[7] 5. Add anhydrous THF (30 mL) via syringe. Begin vigorous stirring. The mixture will appear as a gray suspension. 6. Dissolve the ethyl 1H-pyrrole-2-carboxylate (1.53 g, 10.0 mmol) in anhydrous THF (20 mL) in a separate, dry flask. 7. Using a syringe, add the pyrrole ester solution dropwise to the stirred NaH suspension over 10-15 minutes. 8. Observation: Vigorous bubbling (hydrogen gas evolution) will be observed. Control the addition rate to keep the reaction from becoming too exothermic. A slight warming to ~30-35°C is normal.[6] 9. After the addition is complete, allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation. The bubbling should cease. 10. Cool the reaction flask to 0°C using an ice-water bath. 11. Slowly add the methyl iodide (0.75 mL, 12.0 mmol) dropwise via syringe. 12. Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Let it stir for 1-2 hours.

Reaction Monitoring: 13. Monitor the reaction progress using Thin Layer Chromatography (TLC). Use a suitable eluent system (e.g., 20% Ethyl Acetate in Hexanes). The product spot should appear at a higher Rf than the starting material, and the starting material spot should disappear upon completion.

Work-up and Purification: 14. Once the reaction is complete, cool the flask back to 0°C in an ice bath. 15. CAUTION: Quench the reaction by very slowly and carefully adding saturated aqueous ammonium chloride solution (~20 mL) dropwise to destroy any unreacted NaH. Hydrogen gas will evolve. 16. Transfer the mixture to a separatory funnel containing water (50 mL). 17. Extract the aqueous layer with ethyl acetate (3 x 50 mL). 18. Combine the organic layers and wash with brine (1 x 50 mL). 19. Dry the combined organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[8] 20. The resulting crude oil should be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 5% to 20% EtOAc) to afford the pure N-methylated product.

Characterization and Expected Results

• Yield: Typically >90%.

• Appearance: A colorless to pale yellow oil.

• ¹H NMR: The most telling sign of successful methylation is the disappearance of the broad N-H singlet (typically >8.0 ppm) and the appearance of a new sharp singlet for the N-CH₃ group at approximately 3.7-4.0 ppm.

• Mass Spectrometry: The molecular ion peak in the mass spectrum should correspond to the addition of 14.02 Da (CH₂) to the mass of the starting material.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive NaH (hydrolyzed by moisture).2. Wet solvent or glassware.3. Insufficient reaction time or temperature.	1. Use fresh NaH from a newly opened container.2. Ensure all glassware is rigorously flame-dried and solvents are anhydrous.[9]3. Allow the reaction to stir longer or gently warm to 40°C.
Multiple Products Observed by TLC	1. C-alkylation as a side reaction.2. Impurities in the starting material.	1. Ensure the pyrrolide anion is fully formed before adding MeI. Perform the methylation at 0°C to room temperature; avoid high heat.2. Check the purity of the starting pyrrole ester by NMR or GC-MS.
Reaction stalls; starting material remains	Insufficient base.	Add an additional portion (0.1-0.2 eq) of NaH and monitor by TLC.

Safety and Handling Precautions

• Sodium Hydride (NaH): NaH is a flammable solid that reacts violently with water to produce hydrogen gas, which can ignite spontaneously.[5] Always handle it in an inert atmosphere (glovebox or under N₂/Ar).[7] Wear a flame-resistant lab coat, safety glasses, and appropriate gloves (nitrile or neoprene are recommended).[5][10] A Class D fire extinguisher (for combustible metals) must be available.

• Methyl Iodide (MeI): Methyl iodide is a toxic, volatile, and suspected carcinogen.[6] All operations involving MeI must be conducted in a certified chemical fume hood. Avoid inhalation and skin contact.

• Reaction Quenching: The quenching of unreacted NaH is highly exothermic and produces flammable hydrogen gas. Always perform the quench slowly at 0°C behind a blast shield.

Caption: Experimental workflow highlighting the critical safety step.

References

• Google Patents. (n.d.). Synthesis method of N-methylpyrrole. CN108191732B.

• Organic Letters. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. ACS Publications. Retrieved from [Link]

• ResearchGate. (2020). Please suggest best process for N-methyl pyrrole synthesis?. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1H-Pyrrole-3-methanol, 1-methyl-α-propyl-. Retrieved from [Link]

• PMC. (n.d.). Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles. NIH. Retrieved from [Link]

• University of Illinois Chicago. (n.d.). Standard Operating Procedure (SOP) Procedure for Safe Use of Pyrophoric Solids. Retrieved from [Link]

• Pearson. (n.d.). Explain why pyrrole (pKa ~ 17) is a much stronger acid than ammon.... Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of N-(pyrrole-2-carbonyl)-amino acid methyl esters. Retrieved from [Link]

• University of California. (2012). Sodium Hydride - Standard Operating Procedure. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). What is the pKaH of pyrrole?. Retrieved from [Link]

• Google Patents. (n.d.). A method for the n-demethylation of n-methyl heterocycles. WO2011032214A1.

• ResearchGate. (2022). Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles. Retrieved from [Link]

• Reddit. (2015). If Pyrrole is weakly basic then why is the pKA large?. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Sodium Hydride. Retrieved from [Link]

• Proprep. (n.d.). What is the pKa of pyrrole, and how does its aromaticity contribute to its acidity?. Retrieved from [Link]

• Juniper Publishers. (2025). Use of Methyliodide in o-Methylation of organic compounds. Retrieved from [Link]

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• 10. nj.gov [nj.gov]

Application Notes & Protocols: Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate as a Versatile Precursor in Advanced Materials Science

Introduction: Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is a highly functionalized heterocyclic compound with significant potential as a foundational building block in the synthesis of advanced organic materials. The pyrrole core is an electron-rich aromatic system, a desirable characteristic for hole-transporting materials and as a component in conjugated systems.[1][2] The strategic placement of an electron-withdrawing cyano group (-CN) and a methyl ester (-COOCH₃) group on this core allows for a fine-tuning of its electronic properties and provides reactive handles for further chemical modifications. This document serves as a technical guide for researchers, outlining the potential applications of this molecule in organic electronics and polymer science, complete with detailed experimental protocols.

The inherent properties of the pyrrole ring, such as its high electron-rich nature, make it an attractive component for semiconducting materials.[1] However, this same property can also lead to instability.[3] The introduction of functional groups like the cyano group can modulate this reactivity and influence the final material's electronic characteristics and stability.[4] This guide will explore two primary applications where Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate can serve as a critical starting material: the synthesis of donor-π-acceptor dyes for Dye-Sensitized Solar Cells (DSSCs) and the creation of functionalized conductive polymers.

Part 1: Application in Dye-Sensitized Solar Cells (DSSCs)

The architecture of organic dyes for DSSCs typically follows a Donor-π-Acceptor (D-π-A) design. In this framework, the pyrrole moiety can act as part of the π-conjugated bridge that facilitates charge separation and transport.[5][6] The methyl ester group of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate can be hydrolyzed to a carboxylic acid, which is a common anchoring group to bind the dye to the titanium dioxide (TiO₂) surface of the solar cell.

Rationale for Application

The combination of the electron-rich pyrrole and the electron-withdrawing cyano group creates an intramolecular charge transfer character, which is beneficial for light absorption in the visible spectrum. By incorporating this pyrrole derivative into a larger conjugated system with a suitable donor (like a triphenylamine) and converting the ester to a carboxylic acid acceptor, a potent sensitizer dye can be synthesized.

Proposed Synthetic Pathway for a Pyrrole-Based DSSC Dye

The following protocol outlines a plausible synthetic route to a D-π-A dye using Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate as a key intermediate.

Caption: Proposed synthetic workflow for a D-π-A dye.

Experimental Protocol: Synthesis of a Pyrrole-Based Dye

Materials:

• Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• 4-(Diphenylamino)benzaldehyde

• Piperidine

• Ethanol (EtOH)

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Hydrochloric acid (HCl)

• Standard organic solvents for workup and chromatography

Protocol:

• Formylation of the Pyrrole Core:

  • In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), cool a solution of DMF (3 eq.) in anhydrous dichloroethane to 0°C.

  • Slowly add POCl₃ (1.2 eq.) and stir for 30 minutes.

  • Add a solution of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (1 eq.) in dichloroethane dropwise.

  • Allow the reaction to warm to room temperature and then heat to 60°C for 4-6 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into ice-water and neutralize with a saturated NaHCO₃ solution.

  • Extract the product with ethyl acetate, dry the organic layer over MgSO₄, and purify by column chromatography to yield Methyl 4-cyano-5-formyl-1-methyl-1H-pyrrole-2-carboxylate.

• Knoevenagel Condensation:

  • Dissolve the formylated pyrrole (1 eq.) and 4-(diphenylamino)benzaldehyde (1 eq.) in ethanol.

  • Add a catalytic amount of piperidine (0.1 eq.).

  • Reflux the mixture for 8-12 hours, monitoring by TLC.

  • Cool the reaction mixture to room temperature. The product may precipitate. If so, filter and wash with cold ethanol.

  • If no precipitate forms, remove the solvent under reduced pressure and purify the residue by column chromatography to obtain the dye ester.

• Hydrolysis to the Final Dye:

  • Dissolve the dye ester in a mixture of THF and water (e.g., 3:1 v/v).

  • Add an excess of LiOH (5-10 eq.) and stir at room temperature overnight.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution with 1M HCl until a precipitate forms.

  • Filter the solid, wash thoroughly with water, and dry under vacuum to yield the final D-π-A dye.

Characterization and Performance Evaluation

The synthesized dye should be characterized using standard techniques:

Technique	Purpose
¹H and ¹³C NMR	Structural verification of the synthesized dye.
Mass Spectrometry	Confirmation of the molecular weight.
UV-Vis Spectroscopy	To determine the absorption spectrum and molar extinction coefficient.
Cyclic Voltammetry	To determine the HOMO and LUMO energy levels, which are crucial for assessing electron injection efficiency.

The performance of the dye in a DSSC can then be evaluated by fabricating a solar cell and measuring its photovoltaic properties under simulated sunlight.

Part 2: Application in Functional Conductive Polymers

Polypyrroles are a well-known class of conductive polymers.[7][8] Functionalizing the pyrrole monomer allows for the tuning of the resulting polymer's properties, such as solubility, processability, and electronic characteristics. The cyano group on the Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate monomer can enhance the polymer's electron affinity and intermolecular interactions.[4][9]

Rationale for Application

The direct polymerization of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate can be challenging due to the deactivating effect of the ester and cyano groups on the pyrrole ring's 3 and 5 positions. A more viable approach is to first synthesize a polymerizable monomer, for example, by attaching a polymerizable group or by creating a bifunctional pyrrole that can undergo condensation polymerization.

For this application note, we will focus on the electropolymerization of a derivative, as this is a common method for producing thin films of conductive polymers directly onto an electrode surface.[9]

Proposed Monomer Synthesis and Electropolymerization Workflow

Caption: Workflow for monomer synthesis and electropolymerization.

Experimental Protocol: Synthesis and Electropolymerization

Materials:

• Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate (after bromination at the 5-position)

• 2-(Tributylstannyl)thiophene

• Pd(PPh₃)₄ catalyst

• Anhydrous toluene

• Acetonitrile (anhydrous)

• Tetrabutylammonium perchlorate (TBAP) as the electrolyte

• Three-electrode electrochemical cell (e.g., with an ITO working electrode, Pt counter electrode, and Ag/AgCl reference electrode)

Protocol:

• Monomer Synthesis (Illustrative Example via Stille Coupling):

  • First, the Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate would need to be selectively halogenated (e.g., brominated) at the 5-position, a common step for preparing pyrroles for cross-coupling reactions.

  • In a Schlenk flask, dissolve the 5-bromo-pyrrole derivative (1 eq.), 2-(tributylstannyl)thiophene (1.1 eq.), and a catalytic amount of Pd(PPh₃)₄ (2-5 mol%) in anhydrous toluene.

  • Degas the solution with N₂ or Ar for 20 minutes.

  • Heat the reaction to 100-110°C and stir overnight.

  • After cooling, dilute with an organic solvent and wash with aqueous KF solution to remove tin byproducts.

  • Dry the organic layer, concentrate, and purify by column chromatography to yield the thiophene-pyrrole monomer.

• Electropolymerization:

  • Prepare an electrolyte solution of 0.1 M TBAP in anhydrous acetonitrile.

  • Dissolve the synthesized monomer in the electrolyte solution at a concentration of 1-10 mM.

  • Assemble the three-electrode cell with the ITO-coated glass as the working electrode.

  • Deoxygenate the solution by bubbling with N₂ or Ar for 15-20 minutes.

  • Polymerize the monomer onto the ITO electrode by cycling the potential between, for example, 0 V and +1.5 V (vs. Ag/AgCl) for several cycles, or by holding the potential at a constant value where the monomer oxidizes.

  • After polymerization, rinse the polymer-coated electrode with fresh acetonitrile to remove unreacted monomer and electrolyte.

Polymer Film Characterization

The resulting polymer film can be characterized to understand its material properties:

Technique	Purpose
Cyclic Voltammetry	To study the redox behavior of the polymer film and its electrochemical stability.
UV-Vis-NIR Spectroelectrochemistry	To observe changes in the absorption spectrum as the polymer is doped and de-doped, allowing for the determination of the band gap.
Scanning Electron Microscopy (SEM)	To visualize the morphology of the polymer film.
Four-Point Probe	To measure the electrical conductivity of the polymer film.

Safety and Handling

Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, lab coat). All manipulations should be performed in a well-ventilated fume hood. The reagents used in the described protocols are hazardous and should be handled with care. Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate represents a promising, yet underexplored, building block for materials science. Its unique combination of functional groups provides a platform for creating novel organic dyes for solar energy applications and functional conductive polymers. The protocols outlined in this document are based on established chemical principles and provide a solid foundation for researchers to begin exploring the potential of this versatile molecule. The successful synthesis and characterization of new materials derived from this precursor could lead to significant advancements in the field of organic electronics.

References

• American Chemical Society. (2024). Mechanosynthesis of Pyrrole-2-carboxylic Acids via Copper-Catalyzed Spiroannulation/Ring-Opening Aromatization of 4-Arylidene Isoxazol-5-ones with Enamino Esters. Organic Letters. [Link]

• American Chemical Society. (2008). Pyrrole-Based Organic Dyes for Dye-Sensitized Solar Cells. The Journal of Physical Chemistry C. [Link]

• ResearchGate. (2008). Structural and Electronic Properties of Poly[N-(2-cyanoalkyl)pyrrole]s Bearing Small Alkyl Groups. [Link]

• Maynooth University. (2021). Electrochemical synthesis of poly[N-(2-cyanoethyl)pyrrole] nano/microwires and microtubes. MURAL (Maynooth University Research Archive Library). [Link]

• ResearchGate. (2020). Pyrrole-Containing Semiconducting Materials: Synthesis and Applications in Organic Photovoltaics and Organic Field-Effect Transistors. [Link]

• Royal Society of Chemistry. (2023). Transparent and colorless DSSCs featuring thienyl-pyrrolopyrrole cyanine sensitizers. Journal of Materials Chemistry A. [Link]

• MDPI. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. MDPI. [Link]

• MDPI. (2022). Polypyrrole Derivatives: Preparation, Properties and Application. MDPI. [Link]

• ResearchGate. (2008). Pyrrole-Based Organic Dyes for Dye-Sensitized Solar Cells. [Link]

• Clinic More. (2021). Dye-Sensitized Solar Cell (DSSC) Applications based on Cyano Functional Small Molecules Dyes. International Journal of Optics and Photonic Engineering. [Link]

• Digital Commons at University of Southern Mississippi. (2021). Synthesis of Pyrrole Functionalized Materials for Organic Electronic Applications. [Link]

• American Chemical Society. (2020). Pyrrole-Containing Semiconducting Materials: Synthesis and Applications in Organic Photovoltaics and Organic Field-Effect Transistors. ACS Publications. [Link]

• ResearchGate. (1996). Synthesis and Electrochemical Properties of Polypyrrole. [Link]

• Royal Society of Chemistry. (2015). Dithienylthienothiadiazole-based organic dye containing two cyanoacrylic acid anchoring units for dye-sensitized solar cells. RSC Advances. [Link]

• National Institutes of Health. (2022). Insights into properties, synthesis and emerging applications of polypyrrole-based composites, and future prospective: A review. National Center for Biotechnology Information. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Welcome to the technical support center for the synthesis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate the challenges of this multi-step synthesis and improve your reaction yields. The advice provided is based on established chemical principles and field-proven insights.

Introduction to the Synthetic Strategy

The synthesis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is a sequential process that requires careful control of reaction conditions to achieve high yield and purity. While various synthetic routes are possible, a common and logical approach involves a three-step sequence starting from commercially available or readily synthesized Methyl 1H-pyrrole-2-carboxylate. This guide will focus on troubleshooting this particular pathway.

Proposed Synthetic Pathway

The following diagram outlines the proposed three-step synthesis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate.

Caption: Proposed three-step synthesis of the target molecule.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Step 1: N-Methylation of Methyl 1H-pyrrole-2-carboxylate

Q1: My N-methylation reaction is showing low conversion to the desired product, Methyl 1-methyl-1H-pyrrole-2-carboxylate. What are the potential causes and how can I improve the yield?

A1: Low conversion in the N-methylation of pyrroles is a common issue that can often be traced back to several factors. The key is to ensure the efficient deprotonation of the pyrrole nitrogen and subsequent reaction with the methylating agent.

• Insufficiently Strong Base or Incomplete Deprotonation: The acidity of the pyrrole N-H is relatively low (pKa ≈ 17.5), so a sufficiently strong base is required for complete deprotonation.

  • Troubleshooting:

    • If you are using a weaker base like potassium carbonate (K₂CO₃), ensure it is finely powdered and thoroughly dried to maximize its surface area and reactivity. Increasing the reaction temperature may also be necessary.

    • For a more robust deprotonation, consider using a stronger base such as sodium hydride (NaH). When using NaH, ensure it is fresh and handled under an inert atmosphere (e.g., nitrogen or argon) as it reacts with moisture. The reaction is typically performed in an anhydrous polar aprotic solvent like DMF or THF.

• Inactive Methylating Agent: The methylating agent can degrade over time.

  • Troubleshooting:

    • Use a fresh bottle of methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂)SO₄). Methyl iodide is light-sensitive and should be stored appropriately. If it has a dark color, it may have decomposed.

• Reaction Temperature and Time: The reaction may be too slow at lower temperatures.

  • Troubleshooting:

    • If using a weaker base, gradually increase the reaction temperature while monitoring the reaction progress by TLC. Be cautious, as higher temperatures can also lead to side reactions.

    • Ensure the reaction is allowed to stir for a sufficient amount of time. Monitor the disappearance of the starting material by TLC.

• Solvent Purity: The presence of water in the solvent can quench the base and hinder the reaction.

  • Troubleshooting:

    • Always use anhydrous solvents. DMF and THF should be appropriately dried before use.

Q2: I am observing the formation of a significant amount of a byproduct that appears to be C-methylated. How can I improve the N-selectivity of the methylation?

A2: While the pyrrolide anion is preferentially alkylated on the nitrogen, C-alkylation can occur as a competing side reaction, especially if the nitrogen is sterically hindered or if there are significant electronic effects.

• Causality: The pyrrolide anion is an ambident nucleophile with negative charge density on both the nitrogen and the ring carbons. The selectivity of alkylation can be influenced by the counter-ion, solvent, and the nature of the electrophile.

• Troubleshooting for Improved N-Selectivity:

  • Choice of Base and Solvent: The combination of a strong base like NaH in a polar aprotic solvent like DMF generally favors N-alkylation. The dissociation of the sodium pyrrolide ion pair in DMF makes the nitrogen more accessible for alkylation.

  • Phase-Transfer Catalysis: Using a phase-transfer catalyst (e.g., a quaternary ammonium salt) with a weaker base like K₂CO₃ in a two-phase system can enhance N-alkylation.

Step 2: Cyanation of Methyl 1-methyl-1H-pyrrole-2-carboxylate

Q3: My cyanation reaction is resulting in a complex mixture of products with a low yield of the desired Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate. What are the likely reasons?

A3: The cyanation of a substituted pyrrole is a sensitive electrophilic aromatic substitution. The regioselectivity and yield are highly dependent on the choice of cyanating agent and reaction conditions. The ester group at the 2-position is deactivating, which can make the reaction challenging.

• Incorrect Regioselectivity: The ester group at C2 directs electrophilic substitution to the C4 position. However, substitution at C5 can also occur, leading to a mixture of isomers.

  • Troubleshooting:

    • Choice of Cyanating Agent: Chlorosulfonyl isocyanate (CSI) is a powerful electrophilic cyanating agent that has been shown to be effective for the cyanation of pyrroles, even those with deactivating groups.[1] The reaction proceeds through an N-chlorosulfonyl amide intermediate, which is then converted to the nitrile.

    • Vilsmeier-Haack Approach: An alternative is a two-step process involving a Vilsmeier-Haack formylation to introduce an aldehyde group at the 4-position, followed by conversion of the aldehyde to a nitrile (e.g., via an oxime intermediate). The Vilsmeier reaction is generally highly regioselective for the 4-position in 2-substituted pyrroles.[2]

• Reaction Conditions: The reaction may be sensitive to temperature and stoichiometry.

  • Troubleshooting:

    • When using a highly reactive reagent like CSI, the reaction should be carried out at low temperatures (e.g., -78 °C to 0 °C) to control the reactivity and minimize side reactions.

    • Carefully control the stoichiometry of the cyanating agent. An excess can lead to di-substitution or polymerization.

• Decomposition of Starting Material or Product: Pyrroles can be unstable under strongly acidic or oxidizing conditions.

  • Troubleshooting:

    • Ensure the reaction is performed under an inert atmosphere.

    • Choose a cyanating agent and conditions that are compatible with the pyrrole ring.

Q4: The purification of the final product is difficult due to the presence of closely-related impurities. What are the best purification strategies?

A4: Purification of substituted pyrroles can be challenging due to their similar polarities.

• Chromatography:

  • Troubleshooting:

    • Flash column chromatography on silica gel is the most common method.[3] Experiment with different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to achieve the best separation. A shallow gradient can improve the resolution of closely eluting spots.

    • If silica gel is not effective, consider using a different stationary phase, such as alumina.

• Recrystallization:

  • Troubleshooting:

    • If the product is a solid, recrystallization can be a highly effective purification method. Test various solvent systems to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature or below.

Frequently Asked Questions (FAQs)

Q: What are the key safety precautions to take during this synthesis?

A:

• Methylating Agents: Methyl iodide and dimethyl sulfate are toxic and carcinogenic. They should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Cyanating Agents: Cyanide-containing reagents are highly toxic. Chlorosulfonyl isocyanate is corrosive and reacts violently with water. All manipulations should be performed in a well-ventilated fume hood. Have an appropriate quenching agent and emergency plan in place.

• Bases: Sodium hydride is a flammable solid and reacts violently with water. It should be handled under an inert atmosphere.

Q: How can I confirm the identity and purity of my final product?

A: A combination of analytical techniques should be used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The chemical shifts and coupling constants of the pyrrole ring protons are characteristic of the substitution pattern.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups, such as the nitrile (C≡N) stretch (around 2220-2260 cm⁻¹) and the ester carbonyl (C=O) stretch (around 1700-1730 cm⁻¹).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Q: Are there alternative methods for the cyanation step?

A: Yes, several other methods for the cyanation of aromatic and heteroaromatic rings have been developed, although their applicability to this specific substrate would need to be experimentally verified. These include:

• Palladium-catalyzed cyanation: This typically requires a halogenated precursor (e.g., a 4-bromo or 4-iodopyrrole derivative) and a cyanide source like zinc cyanide (Zn(CN)₂).

• Sandmeyer-type reactions: This would involve the conversion of a 4-aminopyrrole derivative to a diazonium salt, followed by reaction with a cyanide salt. However, the stability of the pyrrole diazonium salt could be an issue.

Experimental Protocols

General Protocol for N-Methylation

• To a solution of Methyl 1H-pyrrole-2-carboxylate (1.0 eq) in anhydrous DMF, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise at 0 °C under an inert atmosphere.

• Stir the mixture at 0 °C for 30 minutes.

• Add methyl iodide (1.5 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Cyanation using Chlorosulfonyl Isocyanate (CSI)

• Dissolve Methyl 1-methyl-1H-pyrrole-2-carboxylate (1.0 eq) in an anhydrous solvent such as acetonitrile or dichloromethane and cool to -78 °C under an inert atmosphere.

• Add a solution of chlorosulfonyl isocyanate (1.1 eq) in the same solvent dropwise.

• Stir the reaction at low temperature for 1-2 hours.

• Add triethylamine or DMF to the reaction mixture to facilitate the elimination to the nitrile.

• Allow the reaction to warm to room temperature.

• Quench the reaction with water and extract with an organic solvent.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer, concentrate, and purify by chromatography.

Data Presentation

Step	Reagent/Condition	Common Issues	Proposed Solution	Expected Outcome
N-Methylation	NaH/CH₃I in DMF	Low conversion	Use fresh NaH and CH₃I, ensure anhydrous conditions	>80% yield
K₂CO₃/CH₃I in Acetone	Low conversion, C-alkylation	Use finely powdered K₂CO₃, increase temperature, or use a phase-transfer catalyst	Moderate to good yield, improved N-selectivity
Cyanation	CSI in CH₃CN	Low yield, multiple products	Low temperature (-78 °C), slow addition of CSI	Improved yield and selectivity for the 4-cyano product
Vilsmeier-Haack then conversion	Two steps required	Optimize each step individually	Good overall yield with high regioselectivity

Logical Relationships and Troubleshooting Workflow

The following diagram illustrates a troubleshooting workflow for the N-methylation step.

Caption: Troubleshooting workflow for the N-methylation step.

References

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. [Link]

• Loader, C. E., Barnett, G. H., & Anderson, H. J. (1982). Pyrrole chemistry. XXIV. The Vilsmeier formylation and the cyanation of pyrrole acetals. A synthesis of pyrrole-2,3,5-tricarboxaldehyde. Canadian Journal of Chemistry, 60(3), 383-389. [Link]

• Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. MDPI. [Link]

• Pyrrole-The Vilsmeier Reaction. ChemTube3D. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemtube3d.com [chemtube3d.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Purification of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Introduction

Welcome to the technical support guide for Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate. This document is intended for researchers, chemists, and drug development professionals who are handling the synthesis and purification of this key chemical intermediate. The unique substitution pattern of this pyrrole derivative—featuring both an electron-withdrawing nitrile and a methyl ester group—presents specific challenges in its isolation and purification. Pyrrole rings, while aromatic, are susceptible to degradation, and the functional groups can introduce unexpected reactivity with common purification media.[1]

This guide provides troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve high purity and yield in your experiments.

Molecular Properties Overview

Understanding the physicochemical properties of the target molecule is the first step in designing a robust purification strategy.

Property	Value / Description	Implication for Purification
Molecular Formula	C₈H₈N₂O₂	---
Molecular Weight	164.16 g/mol	---
Appearance	Typically an off-white to light yellow solid.	Darker colors (brown, black) indicate impurities or degradation.
Key Functional Groups	N-methyl pyrrole, Methyl Ester, Nitrile	The ester is susceptible to hydrolysis[2][3]. The nitrile group is polar. The pyrrole ring is prone to oxidation/polymerization.[1]
Polarity	Moderately polar.	Soluble in moderately polar organic solvents like ethyl acetate, dichloromethane, and acetone. Sparingly soluble in non-polar solvents like hexanes.
Stability	Sensitive to strong acids, strong bases, prolonged exposure to air/light, and high heat.	Purification conditions must be chosen carefully to avoid product degradation.[4][5]

Troubleshooting and FAQs: Purification Challenges

This section addresses common issues encountered during the purification of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate in a question-and-answer format.

Q1: My crude reaction mixture is a dark, intractable oil. How should I approach the initial workup and purification?

Answer: A dark, oily crude product often indicates the presence of polymeric byproducts, common in pyrrole chemistry, especially if the reaction was heated for an extended period. The goal of the initial workup is to remove these high-molecular-weight species and any highly polar or ionic impurities before attempting chromatography.

Causality: The electron-rich nature of the pyrrole ring makes it susceptible to oxidative and acid-catalyzed polymerization, resulting in dark, tarry substances.

Recommended Workflow:

• Solvent Extraction: Dissolve the crude oil in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

• Aqueous Washes:

  • Wash with a saturated sodium bicarbonate (NaHCO₃) solution to remove any acidic byproducts, such as the hydrolyzed carboxylic acid.

  • Wash with water to remove any water-soluble reagents or salts.

  • Wash with brine (saturated NaCl solution) to break any emulsions and aid in drying the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• "Plug" Filtration: If the resulting material is still dark, dissolve it in a minimum amount of DCM and pass it through a short plug of silica gel, eluting with DCM or a 9:1 DCM/ethyl acetate mixture. This will often remove the baseline "tar" while allowing your product to pass through.

• Proceed to Chromatography: The resulting cleaner material can then be subjected to careful flash column chromatography.

Q2: My product is degrading during silica gel column chromatography, leading to streaking and low recovery. What is happening?

Answer: This is a classic problem caused by the inherent acidity of standard silica gel. The Lewis acidic sites on the silica surface can catalyze the hydrolysis of the methyl ester group to the corresponding carboxylic acid.[6] This newly formed carboxylic acid then streaks down the column, often taking some of the desired product with it via hydrogen bonding.

Mechanism of Degradation: The silanol groups (Si-OH) on the silica surface can protonate the ester carbonyl, making it more susceptible to nucleophilic attack by trace water present in the solvents or on the silica itself.[7]

dot

Caption: On-column hydrolysis of the methyl ester.

Solutions:

• Deactivate the Silica: Before packing the column, prepare a slurry of the silica gel in your starting eluent (e.g., 95:5 Hexanes:Ethyl Acetate) and add 0.5-1% triethylamine (NEt₃) or pyridine by volume. This neutralizes the acidic sites. Run the column with 0.5% triethylamine in the eluent.

• Use a Different Stationary Phase:

  • Neutral Alumina: Alumina is generally less acidic than silica and can be a good alternative.

  • C18 (Reverse-Phase): If your product is sufficiently non-polar, reverse-phase chromatography using water/acetonitrile or water/methanol gradients can be highly effective and avoids acidic conditions.

  • Cyano-bonded Silica: A cyano-bonded stationary phase offers different selectivity, particularly for molecules containing nitrile groups, and is less acidic than standard silica.[8]

Q3: I am struggling to separate my product from a closely-eluting impurity. How can I improve the resolution in my column chromatography?

Answer: Achieving separation between compounds with similar polarities requires a systematic optimization of your chromatography conditions. Simply increasing the column length is often inefficient.

Troubleshooting Table for Column Chromatography Resolution:

Problem	Probable Cause(s)	Recommended Solution(s)
Poor Separation (ΔRf < 0.1)	- Inappropriate solvent system. - Isocratic elution is insufficient.	- Re-screen Solvents: Test different solvent systems in TLC jars. Try replacing ethyl acetate with methyl tert-butyl ether (MTBE) or acetone. Add a small percentage of a more polar solvent like methanol or a less polar one like dichloromethane to modulate selectivity. - Use a Shallow Gradient: Switch from isocratic elution to a very slow, shallow gradient (e.g., 5% to 15% Ethyl Acetate in Hexanes over 20 column volumes).
Impurity Co-elutes with Product	- Impurity has very similar functional groups and polarity (e.g., a regioisomer).	- Change Stationary Phase: The impurity's interaction with the stationary phase is too similar to your product's. Switch from silica to alumina, or from normal phase to reverse phase. - Utilize Aromatic Solvents: If the impurity lacks aromaticity compared to your pyrrole, adding toluene to the mobile phase can introduce π-π stacking interactions with the silica, potentially improving separation.
Wide Bands / Tailing	- Sample overload. - Poor solubility in the mobile phase. - Secondary interactions with silica (e.g., basic nitrogen).	- Reduce Sample Load: Load no more than 1-2% of the silica gel mass. - Dry Loading: Adsorb your crude product onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of your column. This ensures a narrow starting band. - Add a Modifier: As mentioned, adding 0.5% triethylamine can improve the peak shape for nitrogen-containing compounds.

Q4: Is recrystallization a viable purification method for this compound? If so, what solvents should I try?

Answer: Yes, recrystallization can be an excellent and scalable method for purifying Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, provided you can find a suitable solvent system. The ideal solvent will dissolve the compound completely when hot but poorly when cold.

Protocol for Recrystallization Solvent Screening:

• Preparation: Place ~20-30 mg of your crude material into several small test tubes.

• Solvent Addition: To each tube, add a different solvent dropwise at room temperature until the solid just dissolves. Good candidates to screen include: Isopropanol, Ethanol, Ethyl Acetate, Toluene, Acetone, and mixtures like Ethyl Acetate/Hexanes or Toluene/Heptane.

• Heating: If the solid does not dissolve at room temperature, heat the mixture gently in a water bath until it does. Add more solvent if necessary.

• Cooling: Allow the clear solutions to cool slowly to room temperature, then place them in an ice bath for 20-30 minutes.

• Observation:

  • Ideal Solvent: A solvent that requires heating to dissolve the solid and forms a large quantity of crystals upon cooling.

  • Poor Solvent: The solid never dissolves, even when hot.

  • Too-Good Solvent: The solid dissolves readily at room temperature and does not precipitate upon cooling.

• Binary Solvent System: For solvents that are "too good," you can use them as the "soluble" solvent and add a "poor" solvent (like hexanes or heptane) to the hot solution until it becomes slightly cloudy (the cloud point). Then, let it cool slowly. This is often the most effective method.[9]

Standard Operating Protocols (SOPs)

SOP 1: Optimized Flash Column Chromatography

This protocol assumes the presence of acid-sensitive functionalities and potential for on-column degradation.

• Slurry Preparation: In a beaker, combine 100 g of silica gel with 300 mL of 98:2 Hexanes:Ethyl Acetate. Add 1 mL of triethylamine (NEt₃) and stir for 5 minutes.

• Column Packing: Pour the slurry into your column and use gentle air pressure to pack the bed evenly.

• Sample Loading: Dissolve 1 g of the crude product in a minimal amount of dichloromethane (~3-5 mL). To this, add 2 g of silica gel and evaporate the solvent completely to create a dry powder. Carefully layer this powder onto the top of the packed column bed.

• Elution: Begin elution with 98:2 Hexanes:Ethyl Acetate containing 0.5% NEt₃. Gradually increase the polarity. A suggested gradient is as follows:

  • Column Volumes 1-2: 98:2 Hexanes:EtOAc

  • Column Volumes 3-10: Gradient from 98:2 to 85:15 Hexanes:EtOAc

  • Column Volumes 11-20: Hold at 85:15 Hexanes:EtOAc or increase polarity as needed based on TLC.

• Fraction Collection: Collect fractions and monitor by TLC using a suitable stain (e.g., potassium permanganate or vanillin) as pyrroles can have low UV activity.

• Analysis and Pooling: Analyze pure fractions by ¹H NMR. Pool the fractions containing the pure product and concentrate under reduced pressure.

SOP 2: Purity Assessment by HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: Linear gradient from 10% to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 10% B

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of Acetonitrile.

Purification Strategy Workflow

The following diagram outlines a decision-making process for selecting the appropriate purification strategy based on the initial analysis of your crude product.

dot

Caption: Decision workflow for purification strategy.

References

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• PubChem. (n.d.). 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization and Thermal Behavior of N‐Substituted Pyrrole Esters. Retrieved from [Link]

• Taylor & Francis Online. (2006). Lithium Chloride–Assisted Selective Hydrolysis of Methyl Esters Under Microwave Irradiation. Synthetic Communications. Retrieved from [Link]

• PubMed Central. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Retrieved from [Link]

• ResearchGate. (2015). Recyclization of methyl 1-aryl-3-cinnamoyl-4,5-dioxo-4,5-dihydro-1H-pyrrole-2-carboxylates in reaction with monosubstituted hydrazines. Retrieved from [Link]

• RGM College Of Engineering and Technology. (2018). Paal–Knorr synthesis of pyrroles. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1H-Pyrrole-3-methanol, 1-methyl-α-propyl-. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrole. Retrieved from [Link]

• Redalyc. (n.d.). Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. Retrieved from [Link]

• MDPI. (2020). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Retrieved from [Link]

• Wiley Online Library. (2019). Silica‐Mediated Monohydrolysis of Dicarboxylic Esters. Retrieved from [Link]

• Phenomenex. (n.d.). Stability and Performance of Cyano Bonded Phase HPLC Columns. Retrieved from [Link]

• Science.gov. (n.d.). HYDROLYSIS AND CONDENSATION OF SILICATES: EFFECTS ON STRUCTURE. Retrieved from [Link]

• MDPI. (2021). Synthesis and Biological Screening of New Cyano-Substituted Pyrrole Fused (Iso)Quinoline Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solid-Phase Synthesis of a Pyrrole Library and Identification of Bioactive Compounds. Retrieved from [Link]

• ACS Publications. (2023). A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [12/13CH]+ Insertion. Retrieved from [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2015). An expeditious and highly efficient synthesis of substituted pyrroles using a low melting deep eutectic mixture. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US4185027A - Hydrolysis of methyl esters.

• ResearchGate. (n.d.). A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles. Retrieved from [Link]

• AWS. (n.d.). Supporting Information Synthesis of Pyrroles by Gold(I)-Catalyzed Amino-Claisen Rearrangement. Retrieved from [Link]

• ResearchGate. (2017). A simple and reproducible crystallization method for the preparation of 2-(3- cyano-4-isobutoxyphenyl)-4-methyl-1,3-thiazole-5-carboxylic acid (febuxostat) polymorphic form-B via acetic acid solvate. Retrieved from [Link]

• ResearchGate. (n.d.). The Methyl Functionality of Monolithic Silica Xerogels Synthesized via the Co-Gelation Approach Combined with Surface Silylation. Retrieved from [Link]

• SciSpace. (1994). Determination of Pyrrole Derivatives and Hydroxyproline with 4-(Dimethylamino)benzaldehyde in a Micellar Medium. Retrieved from [Link]

• National Institutes of Health. (n.d.). Methyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for Recrystallization. Retrieved from [Link]

• Journal of Chemical Technology and Metallurgy. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Retrieved from [Link]

• PubChem. (n.d.). 4-methyl-1H-pyrrole-2-carboxylic acid. Retrieved from [Link]

• Royal Society of Chemistry. (2014). A synthesis of fuctionalized 2-amino-3-cyano pyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). CN102329326B - Pyrrole derivatives and preparation method and application thereof.

• MDPI. (2023). Multi-Gram Scale Synthesis and Characterization of Mometasone Furoate EP Impurity C. Retrieved from [Link]

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• 9. Organic Syntheses Procedure [orgsyn.org]

Pyrrole Functionalization Optimization: A Technical Support Center

Welcome to the Technical Support Center for Pyrrole Functionalization. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of modifying the pyrrole ring. Pyrrole's unique electronic properties—being electron-rich and possessing an acidic N-H proton—present both opportunities and significant challenges in synthetic chemistry. This guide provides in-depth, field-proven insights to help you troubleshoot common issues and optimize your reaction conditions for successful outcomes.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered when working with pyrrole functionalization.

Q1: Why is my pyrrole reaction turning black and showing a complex mixture on TLC?

A1: This is a classic sign of pyrrole polymerization or decomposition. Pyrrole is notoriously unstable under strongly acidic conditions.[1][2] The electron-rich nature of the ring makes it highly susceptible to protonation, which can initiate a chain reaction leading to the formation of polypyrrole, often observed as an insoluble black or dark brown solid.[3][4]

• Causality: The protonation of the pyrrole ring, particularly at the C2 position, generates a reactive cation that can be attacked by another neutral pyrrole molecule, initiating polymerization.[1][5] Many standard electrophilic substitution reagents that work for benzene are too acidic for pyrrole.[1]

• Preventative Measures:

  • Use milder Lewis acids or protic acids.

  • Maintain low reaction temperatures to control exothermic processes.

  • Consider protecting the pyrrole nitrogen with an electron-withdrawing group to reduce the ring's electron density and susceptibility to polymerization.[6][7]

Q2: I'm trying to perform an electrophilic substitution. Will the new group add to the C2 or C3 position?

A2: For most electrophilic aromatic substitution reactions on an unsubstituted pyrrole, the incoming electrophile will preferentially add to the C2 (α) position.[1][6]

• Mechanistic Reason: The stability of the intermediate carbocation (also known as the Wheland intermediate or sigma complex) dictates the regioselectivity. Attack at the C2 position allows for the positive charge to be delocalized over three atoms through resonance, including the nitrogen atom. In contrast, attack at the C3 (β) position results in a less stable intermediate with only two resonance structures.[5][6]

• Controlling Regioselectivity: To achieve substitution at the C3 position, you can employ strategies such as:

  • Placing a large, sterically hindering protecting group on the nitrogen. This can physically block the C2 and C5 positions, directing the electrophile to C3.[6]

  • Performing a halogenation at C2 and C5, followed by metal-halogen exchange and subsequent reaction with an electrophile at the now-activated C3/C4 positions.

Q3: What is the difference between N-functionalization and C-functionalization, and how do I control which one occurs?

A3: N-functionalization involves the substitution of the hydrogen on the nitrogen atom, while C-functionalization involves substitution on one of the carbon atoms of the ring. The choice between these two pathways is a critical aspect of pyrrole chemistry.

• N-Functionalization: This is favored when the pyrrole nitrogen acts as a nucleophile. Deprotonation of the N-H proton (pKa ≈ 17.5) with a strong base (e.g., NaH, KH, BuLi) generates the pyrrolide anion.[1] This anion can then react with an electrophile. The choice of counter-ion and solvent is crucial; more ionic bonds (like with potassium) and polar aprotic solvents favor N-alkylation.[1][8]

• C-Functionalization: This is typically an electrophilic aromatic substitution reaction on the pyrrole ring itself. To favor C-functionalization over N-functionalization, you should generally avoid strong bases and use conditions that promote electrophilic attack on the ring, such as Friedel-Crafts or Vilsmeier-Haack conditions.[1][8] Protecting the nitrogen with an electron-withdrawing group can also deactivate it towards electrophiles and direct substitution to the carbon atoms.[6]

Troubleshooting Guide: Common Issues in Pyrrole Functionalization

This section provides a more detailed, scenario-based approach to troubleshooting common problems encountered during specific pyrrole functionalization reactions.

Scenario 1: Friedel-Crafts Acylation

Problem: Low to no yield of the desired C-acylated product, with significant starting material remaining or polymerization.

Possible Cause	Explanation & Causality	Recommended Solution
Insufficient Activation of Acylating Agent	The Lewis acid catalyst may not be strong enough to generate a sufficiently electrophilic acylium ion, especially if a less reactive acylating agent like an anhydride is used.	Increase the equivalents of the Lewis acid or switch to a more reactive acylating agent (e.g., an acyl chloride). Consider a more potent Lewis acid, but be mindful of pyrrole's acid sensitivity.
Reaction Temperature Too Low	The activation energy for the reaction is not being met.	Gradually increase the reaction temperature while monitoring the reaction progress by TLC or LC-MS.
Pyrrole Decomposition	The Lewis acid is too strong, leading to polymerization of the electron-rich pyrrole ring.[1][2]	Use a milder Lewis acid (e.g., ZnCl₂, SnCl₄, or even a Brønsted acid catalyst in some cases).[9] Perform the reaction at a lower temperature.
Deactivated Pyrrole Substrate	If your pyrrole substrate has electron-withdrawing groups, the ring may be too deactivated for standard Friedel-Crafts conditions.	More forcing conditions may be necessary, such as higher temperatures or a stronger Lewis acid. However, this must be balanced against the risk of decomposition. N-protection with an electron-donating group could be a preliminary step to increase reactivity, though this is less common.

Problem: A mixture of N-acylated and C-acylated products is formed.

Possible Cause	Explanation & Causality	Recommended Solution
Ambident Nucleophilicity	Under certain conditions, both the nitrogen and the carbon atoms of the pyrrole can act as nucleophiles. This is especially true if there is any deprotonation of the nitrogen.	To favor C-acylation, strictly avoid strong bases. Use classic Friedel-Crafts conditions (Lewis acid catalysis). To favor N-acylation, use a strong base (like NaH) to fully deprotonate the nitrogen, creating the pyrrolide anion which is a harder nucleophile and will preferentially attack the acylating agent at the nitrogen.[8]

Scenario 2: Vilsmeier-Haack Formylation

Problem: Low yield of the desired pyrrole-2-carboxaldehyde.

Possible Cause	Explanation & Causality	Recommended Solution
Vilsmeier Reagent Degradation	The Vilsmeier reagent (formed from POCl₃ and DMF) is moisture-sensitive and can degrade if not prepared and used under anhydrous conditions. The formation is also exothermic and requires cooling.[10]	Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (N₂ or Ar). Prepare the Vilsmeier reagent at a controlled temperature (typically 0-10 °C).[10]
Sub-optimal Reaction Temperature	While the reagent formation requires cooling, the subsequent formylation of the pyrrole often needs heating to proceed at a reasonable rate.[10]	After the addition of the pyrrole at a low temperature, slowly warm the reaction to room temperature or gently heat (e.g., 40-60 °C) and monitor by TLC.
Improper Work-up	The reaction is quenched by hydrolysis of an intermediate iminium salt. Incomplete hydrolysis or improper pH adjustment can lead to low yields.	The reaction mixture should be quenched by pouring it onto ice, followed by neutralization with a base like NaOH or NaHCO₃ to liberate the free aldehyde.[10] Ensure the aqueous layer is basic before extraction.

Problem: Formation of multiple isomers during Vilsmeier-Haack formylation of a substituted pyrrole.

Possible Cause	Explanation & Causality	Recommended Solution
Electronic and Steric Effects	The regioselectivity is governed by the electronic nature and size of the substituents on the pyrrole ring. Electron-donating groups direct formylation to other positions, while bulky groups can sterically hinder adjacent positions.[10]	For a 2-substituted pyrrole with an electron-donating group, formylation will likely occur at C5. With an electron-withdrawing group, a mixture of C4 and C5 products is common.[10] If steric hindrance is the issue, a smaller formylating reagent might be needed, though options are limited in the Vilsmeier-Haack reaction. Protecting group strategies may be necessary to block certain positions.

Scenario 3: Metal-Catalyzed Cross-Coupling (e.g., Suzuki, Heck)

Problem: Low yields or no reaction when attempting cross-coupling with a halopyrrole.

Possible Cause	Explanation & Causality	Recommended Solution
Catalyst Poisoning	The pyrrole nitrogen can coordinate to the metal center of the catalyst (e.g., Palladium), leading to deactivation.	The use of an N-protecting group, particularly an electron-withdrawing one like sulfonyl or Boc, is often essential.[7] This reduces the Lewis basicity of the nitrogen and prevents it from interfering with the catalyst.
Instability of Halopyrrole	Some halopyrroles, especially iodopyrroles, can be unstable to light and heat.	Store halopyrrole starting materials in the dark and at low temperatures. Use freshly prepared or purified material for the reaction.
Poor Solubility	The pyrrole substrate or the organometallic coupling partner may have poor solubility in the reaction solvent, hindering the reaction rate.	Screen different solvent systems. For Suzuki couplings, a mixture of a non-polar solvent (like toluene or dioxane) and an aqueous base is common. Adding a co-solvent like ethanol can sometimes improve solubility.

Experimental Workflows & Protocols

Protocol 1: General Procedure for N-Protection of Pyrrole with a Boc Group

This protocol is foundational for many subsequent functionalization reactions as it deactivates the nitrogen and improves the stability of the pyrrole ring.

• Dissolve pyrrole (1.0 eq) in anhydrous tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Caution: Hydrogen gas is evolved.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes. The solution should become clear or a fine suspension of sodium pyrrolide will form.

• Cool the solution back to 0 °C.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC until the starting pyrrole is consumed.

• Quench the reaction carefully by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford N-Boc-pyrrole.

Protocol 2: Regioselective Vilsmeier-Haack Formylation of N-Protected Pyrrole

This protocol demonstrates a typical C2-formylation.

• Prepare the Vilsmeier Reagent: In a flame-dried, two-neck flask under an inert atmosphere, add anhydrous dimethylformamide (DMF, 3.0 eq).

• Cool the DMF to 0 °C.

• Add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise, keeping the internal temperature below 10 °C.

• Stir the resulting solution at 0 °C for 30-60 minutes. A solid may form.

• Add a solution of the N-protected pyrrole (1.0 eq) in anhydrous DMF dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 50-60 °C for 1-3 hours.

• Monitor the reaction by TLC.

• Cool the reaction mixture to room temperature and pour it slowly onto a stirred mixture of ice and water.

• Basify the aqueous solution to pH > 8 by the careful addition of aqueous sodium hydroxide (e.g., 3M NaOH).

• Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by column chromatography or recrystallization.

Visualizing Reaction Pathways

To better understand the decision-making process in pyrrole functionalization, the following diagrams illustrate key concepts.

Caption: Decision tree for N- vs. C-functionalization of pyrrole.

Caption: Regioselectivity in pyrrole electrophilic aromatic substitution.

References

• Title: Pyrrole - Wikipedia Source: Wikipedia URL: [Link]

• Title: Strategies for Corrole Functionalization Source: ACS Publications URL: [Link]

• Title: Pyrrole synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Recent Advances in Functionalization of Pyrroles and their Translational Potential Source: ResearchGate URL: [Link]

• Title: Recent Advances in Functionalization of Pyrroles and their Translational Potential Source: PubMed URL: [Link]

• Title: In Situ Electrosynthesis of Hyaluronic Acid Doped Polypyrrole on Polyvinyl Alcohol/Chitosan Nanofibers as a Cellular Scaffold Source: MDPI URL: [Link]

• Title: Scope of the functionalized pyrroles. Source: ResearchGate URL: [Link]

• Title: Why is the reaction of pyrrole difficult with acid? Source: Quora URL: [Link]

• Title: A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole Source: Journal of Materials Chemistry (RSC Publishing) URL: [Link]

• Title: Catalytic C–S Cross-Coupling Reactions Employing Ni Complexes of Pyrrole-Based Pincer Ligands Source: ACS Catalysis - ACS Publications URL: [Link]

• Title: Regioselectivity in electrophilic substitution of pyrrole Source: Chemistry Stack Exchange URL: [Link]

• Title: Pyrolysis and Combustion Chemistry of Pyrrole, a Reference Component for Bio-oil Surrogates: Jet-Stirred Reactor Experiments and Kinetic Modeling Source: ACS Publications URL: [Link]

• Title: Pyrolysis and Combustion Chemistry of Pyrrole, a Reference Component for Bio-oil Surrogates: Jet-Stirred Reactor Experiments and Kinetic Modeling Source: Energy & Fuels - ACS Publications URL: [Link]

• Title: Pyrrole undergoes electrophilic aromatic substitution more readily... Source: Pearson+ URL: [Link]

• Title: Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent Source: RSC Advances (RSC Publishing) URL: [Link]

• Title: Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Ti-Catalyzed Multicomponent Synthesis of Pyrroles Using Allene Coupling Partners Source: PMC - NIH URL: [Link]

• Title: A study of the effects of acid on the polymerisation of pyrrole, on the oxidative polymerisation of pyrrole and on polypyrrole Source: ResearchGate URL: [Link]

• Title: Protecting groups for the pyrrole nitrogen atom. The 2-chloroethyl, 2-phenylsulfonylethyl, and related moieties Source: ResearchGate URL: [Link]

• Title: Synthesis of Pyrroles through the CuH-Catalyzed Coupling of Enynes and Nitriles Source: Journal of the American Chemical Society - ACS Publications URL: [Link]

• Title: Electropolymerization of Pyrrole and Electrochemical Study of Polypyrrole. 2. Influence of Acidity on the Formation of Polypyrro Source: American Chemical Society URL: [Link]

• Title: The regioselective synthesis of aryl pyrroles Source: PubMed URL: [Link]

• Title: A Short Report on the Polymerization of Pyrrole and Its Copolymers by Sonochemical Synthesis of Fluorescent Carbon Dots Source: MDPI URL: [Link]

• Title: Aggregation Modes of Chiral Diketopyrrolo[3,4‐c]pyrrole Dyes in Solution and Thin Films Source: Wiley Online Library URL: [Link]

• Title: Synthesis of N-alkoxycarbonyl Pyrroles from O-Substituted Carbamates: A Synthetically Enabling Pyrrole Protection Strategy Source: PMC - NIH URL: [Link]

• Title: Protecting groups for the pyrrole nitrogen atom. The 2-chloroethyl, 2-phenylsulfonylethyl, and related moieties Source: Canadian Journal of Chemistry URL: [Link]

• Title: A Diazo-free Equivalent of the Unsubstituted Carbyne Cation: Straightforward Synthesis of Naphthalenes and Pyridines via [ 12/13 CH] + Insertion Source: ACS Publications URL: [Link]

• Title: Synthesis of Pyrrole-based Porous Organic Polymers for High Temperature Proton Conduction Source: PMC - NIH URL: [Link]

• Title: Special Issue : Frontiers in Metal-Catalysed Cross-Coupling Reactions for the Synthesis and Functionalisation of Heterocycles Source: MDPI URL: [Link]

• Title: Reactivity and regioselectivity of five-membered heterocycles in electrophilic aromatic substitution: A theoretical investigation Source: ResearchGate URL: [Link]

• Title: Organogold chemistry - Wikipedia Source: Wikipedia URL: [Link]

• Title: Vilsmeier-Haack Reaction Source: Chemistry Steps URL: [Link]

• Title: REVIEW ARTICLE ON VILSMEIER-HAACK REACTION Source: ResearchGate URL: [Link]

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Technical Support Center: N-Methylation of Heterocyclic Compounds

Welcome to the technical support center for the N-methylation of heterocyclic compounds. This resource is designed for researchers, scientists, and professionals in drug development to navigate the complexities of this fundamental transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the lab. Our focus is on providing practical, experience-driven advice grounded in established scientific principles to ensure the success of your synthetic endeavors.

Troubleshooting Guide: Overcoming Common Hurdles in N-Methylation

This guide is structured to help you diagnose and solve specific issues you may encounter during the N-methylation of heterocyclic compounds.

Problem 1: Low to No Conversion of Starting Material

Q: I've set up my N-methylation reaction, but I'm observing very little or no consumption of my starting heterocycle. What are the likely causes and how can I fix this?

A: This is a common issue that can often be resolved by systematically evaluating your reaction parameters. The lack of reactivity typically points to insufficient nucleophilicity of the nitrogen atom or a problem with your reaction setup.

Causality and Solutions:

• Inadequate Base: The nitrogen on many heterocyclic compounds is not sufficiently nucleophilic to react directly with a methylating agent. A base is often required to deprotonate the N-H bond, generating a more potent nucleophile.

  • Troubleshooting Steps:

    • Increase Base Strength: If you are using a weak base (e.g., K₂CO₃), consider switching to a stronger, non-nucleophilic base like sodium hydride (NaH), potassium tert-butoxide (KOt-Bu), or lithium diisopropylamide (LDA).

    • Check Base Compatibility: Ensure your chosen base is compatible with other functional groups in your molecule.

    • Ensure Anhydrous Conditions: For strong bases like NaH and LDA, rigorously dry conditions are essential. Any moisture will quench the base.

• Poor Solvent Choice: The solvent plays a crucial role in solubilizing reactants and influencing the reaction rate.

  • Troubleshooting Steps:

    • Polar Aprotic Solvents are Preferred: Solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile (MeCN), and tetrahydrofuran (THF) are excellent choices for N-methylation as they can solvate the cation of the base and do not interfere with the nucleophile.

    • Solubility Check: Ensure your starting material and base are sufficiently soluble in the chosen solvent at the reaction temperature.

• Insufficient Temperature: Many N-methylation reactions require heating to overcome the activation energy barrier.

  • Troubleshooting Steps:

    • Gradual Temperature Increase: Cautiously increase the reaction temperature in increments of 10-20 °C. Monitor the reaction by TLC or LC-MS to check for product formation and potential decomposition.

• Steric Hindrance: Bulky groups near the nitrogen atom can physically block the approach of the methylating agent.[1]

  • Troubleshooting Steps:

    • Use a Less Bulky Methylating Agent: If you are using a larger methylating agent, switch to a smaller one like methyl iodide.

    • Prolonged Reaction Time and Higher Temperature: Sometimes, simply extending the reaction time and increasing the temperature can help overcome steric hindrance.

Problem 2: Formation of Multiple Products - Regioselectivity Issues

Q: My heterocycle has multiple nitrogen atoms, and I'm getting a mixture of N-methylated isomers. How can I control the regioselectivity of the reaction?

A: Achieving regioselectivity in heterocycles with multiple nitrogen atoms (e.g., imidazoles, pyrazoles, benzimidazoles) is a significant challenge. The outcome is determined by a delicate balance of electronic and steric factors.[2]

Causality and Solutions:

• Relative Nucleophilicity of Nitrogen Atoms: The different nitrogen atoms in your heterocycle will have varying degrees of nucleophilicity based on their chemical environment (e.g., pyridinic vs. pyrrolic nitrogen).

  • Troubleshooting Steps:

    • Protecting Groups: A common strategy is to selectively protect one of the nitrogen atoms, perform the methylation on the unprotected nitrogen, and then deprotect. This multi-step process can provide clean, single isomers.

    • Enzymatic Methylation: Biocatalysis using methyltransferases can offer exceptional regioselectivity that is difficult to achieve with traditional chemical methods.[2] These enzymes create a highly controlled environment that directs the methyl group to a specific nitrogen.

    • Reaction Condition Optimization: In some cases, adjusting the solvent, temperature, and counter-ion of the base can influence the regioselectivity. It is often worth screening a variety of conditions.

Problem 3: Over-methylation and Quaternization

Q: My desired mono-N-methylated product is forming, but I'm also getting a significant amount of a salt-like byproduct, which I suspect is the quaternary ammonium salt. How can I prevent this?

A: Quaternization occurs when the newly formed N-methylated heterocycle, which is often more nucleophilic than the starting material, reacts further with the methylating agent. This is a classic side reaction, especially with reactive methylating agents.

Causality and Solutions:

• Excess Methylating Agent: Using a large excess of the methylating agent is a primary cause of quaternization.

  • Troubleshooting Steps:

    • Stoichiometric Control: Use only a slight excess (1.05-1.2 equivalents) of the methylating agent.

    • Slow Addition: Add the methylating agent slowly to the reaction mixture to maintain a low concentration at any given time. This favors the reaction with the more abundant starting material.

• Highly Reactive Methylating Agent: Reagents like methyl iodide and dimethyl sulfate are very potent and prone to causing over-methylation.[3][4]

  • Troubleshooting Steps:

    • Switch to a "Greener" and Less Reactive Agent: Consider using dimethyl carbonate (DMC).[3][5] DMC is less toxic and generally less reactive, which can help to avoid quaternization, although it may require higher temperatures.[3][5]

• Reaction Time and Temperature: Prolonged reaction times and high temperatures can promote the formation of the quaternary salt.

  • Troubleshooting Steps:

    • Monitor the Reaction Closely: Use TLC or LC-MS to track the disappearance of the starting material and the appearance of the desired product and the quaternary salt. Stop the reaction as soon as the starting material is consumed.

    • Lower the Temperature: If quaternization is still an issue, try running the reaction at a lower temperature, even if it requires a longer reaction time.

Frequently Asked Questions (FAQs)

Q1: What are the most common methylating agents, and how do I choose the right one?

A1: The choice of methylating agent is critical and depends on the reactivity of your substrate, safety considerations, and desired reaction conditions.

Methylating Agent	Formula	Pros	Cons
Methyl Iodide	CH₃I	Highly reactive, effective for less nucleophilic heterocycles.	Toxic, volatile, can lead to over-methylation.[3]
Dimethyl Sulfate	(CH₃)₂SO₄	Highly reactive, cost-effective.	Extremely toxic and carcinogenic.[3][4]
Dimethyl Carbonate	(CH₃)₂CO₃	"Green" reagent, low toxicity, less prone to over-methylation.[3][5]	Less reactive, often requires higher temperatures or catalysts.[5]
Methanol (with catalyst)	CH₃OH	Green and inexpensive C1 source.[1]	Requires a catalyst (e.g., Ru, Ir complexes) and often high temperatures.[1][6][7]

Q2: How do I choose the appropriate base for my N-methylation reaction?

A2: The base should be strong enough to deprotonate the N-H of your heterocycle but should not have other undesired reactivity.

• For acidic N-H (e.g., pyrrole, indole): Carbonate bases like K₂CO₃ or Cs₂CO₃ are often sufficient.

• For less acidic N-H (e.g., imidazole, pyrazole): Stronger bases like NaH, KOt-Bu, or DBU are typically required.

• For substrates with base-sensitive functional groups: Milder conditions, possibly with a weaker base and a more reactive methylating agent, should be explored.

Q3: What is the general mechanism for N-methylation?

A3: The most common mechanism is a bimolecular nucleophilic substitution (SN2) reaction.

Caption: SN2 mechanism for N-methylation.

Q4: How can I purify my N-methylated product, especially if the quaternary salt has formed?

A4: Purification strategies depend on the properties of your product and byproducts.

• Column Chromatography: This is the most common method for separating the desired product from unreacted starting material and other organic byproducts.

• Acid-Base Extraction: If your N-methylated product is basic, you can often use an acid-base extraction to separate it from neutral impurities. The quaternary salt is highly polar and will remain in the aqueous phase.

• Recrystallization: If your product is a solid, recrystallization can be an effective way to obtain highly pure material.

Experimental Protocols

General Protocol for N-Methylation using Methyl Iodide and NaH

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the heterocyclic starting material (1.0 eq) and anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, DCM).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Workflow for a typical N-methylation reaction.

References

• Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles - PMC - NIH. (n.d.).
• Synthesis of N-Heterocycles - Organic Chemistry Portal. (n.d.).
• N‐Methylation of Nitrogen‐Containing Heterocycles with Dimethyl Carbonate | Request PDF. (2025).
• Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source | ACS Omega. (2023).
• Methylation synthesis method of N-heterocyclic compound - Google Patents. (n.d.).
• WO2011032214A1 - A method for the n-demethylation of n-methyl heterocycles - Google Patents. (n.d.).
• Organic & Biomolecular Chemistry - -ORCA - Cardiff University. (n.d.).
• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes | ACS Omega - ACS Publications. (2023).
• Synthesis of Saturated N-Heterocycles | The Journal of Organic Chemistry. (n.d.).
• Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents | Organic Letters - ACS Publications. (2022).

Sources

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• 2. Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN112321480B - Methylation synthesis method of N-heterocyclic compound - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Navigating Byproduct Formation in Reactions of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges related to byproduct formation during its various chemical transformations. Our focus is on understanding the root causes of these side reactions and providing actionable protocols to mitigate them, ensuring the integrity and success of your experiments.

Introduction to the Reactivity of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is a versatile building block in organic synthesis, prized for its densely functionalized pyrrole core. However, the presence of three distinct reactive sites—the methyl ester, the cyano group, and the pyrrole ring itself—can lead to a variety of unintended byproducts under different reaction conditions. Understanding the interplay of these functional groups is paramount to achieving desired reaction outcomes. This guide is structured to address issues arising from the reactivity of each of these sites.

Part 1: Troubleshooting Byproducts from Ester Group Reactions

The methyl ester at the C2 position is a common handle for further synthetic modifications, such as hydrolysis to the corresponding carboxylic acid or conversion to an amide. However, these transformations are not without their challenges.

FAQ 1: I am trying to hydrolyze the methyl ester to the carboxylic acid, but I am seeing a significant amount of a decarboxylated byproduct. What is happening and how can I prevent it?

Answer:

This is a common issue when working with pyrrole-2-carboxylic acids, which are known to be susceptible to decarboxylation, especially under acidic conditions.[1] The likely byproduct you are observing is 1-methyl-1H-pyrrole-4-carbonitrile.

Causality: The mechanism of acid-catalyzed decarboxylation involves protonation of the pyrrole ring, which facilitates the loss of carbon dioxide.[1] While the hydrolysis of the methyl ester can be catalyzed by either acid or base, the acidic conditions often required for hydrolysis can simultaneously promote this undesired decarboxylation.

Troubleshooting Protocol: Base-Catalyzed Hydrolysis (Saponification)

To circumvent acid-catalyzed decarboxylation, a base-catalyzed hydrolysis (saponification) is the recommended approach.

Step-by-Step Protocol:

• Dissolution: Dissolve Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate in a suitable solvent such as methanol or a mixture of THF and water.

• Base Addition: Add an aqueous solution of a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (typically 1.5 to 3 equivalents), to the solution at room temperature.

• Monitoring: Stir the reaction mixture at room temperature and monitor the progress by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Carefully acidify the reaction mixture to a pH of approximately 3-4 with a dilute acid (e.g., 1N HCl) at 0 °C to protonate the carboxylate.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the desired carboxylic acid.

Data Summary Table:

Byproduct	Structure	Formation Condition	Mitigation Strategy
1-methyl-1H-pyrrole-4-carbonitrile	CN-substituted pyrrole without the carboxyl group	Acidic hydrolysis of the ester	Use base-catalyzed hydrolysis (saponification)

Workflow Diagram:

Caption: Troubleshooting workflow for ester hydrolysis.

FAQ 2: I am attempting to form an amide by reacting the methyl ester with an amine, but the reaction is sluggish and gives low yields. What can I do to improve this?

Answer:

Direct amidation of a methyl ester with an amine can be slow and often requires elevated temperatures, which can lead to other side reactions. To improve the efficiency of amide formation, it is advisable to first convert the ester to the more reactive carboxylic acid and then use a coupling agent.

Causality: Methyl esters are generally less electrophilic than activated carboxylic acid derivatives (like acyl chlorides or in situ activated esters). Forcing the reaction with high temperatures can lead to decomposition or side reactions involving the cyano group.

Troubleshooting Protocol: Two-Step Amidation via the Carboxylic Acid

Step 1: Saponification

• Follow the base-catalyzed hydrolysis protocol described in FAQ 1 to convert the methyl ester to 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid.

Step 2: Amide Coupling

• Activation: Dissolve the carboxylic acid in a suitable aprotic solvent (e.g., DMF or DCM). Add a coupling agent such as HATU, HBTU, or EDC with an additive like HOBt.

• Base Addition: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA), to the mixture.

• Amine Addition: Add the desired amine to the reaction mixture.

• Monitoring: Stir at room temperature and monitor the reaction by TLC or LC-MS.

• Work-up: Perform a standard aqueous work-up to remove the coupling agent byproducts and isolate the desired amide.

Workflow Diagram:

Caption: Recommended workflow for efficient amide formation.

Part 2: Troubleshooting Byproducts from Cyano Group Reactions

The cyano group at the C4 position is a versatile functional group that can be hydrolyzed or reduced. However, these transformations can also lead to unwanted byproducts.

FAQ 3: I am trying to reduce the cyano group to a primary amine, but I am getting a complex mixture of products. What are the likely side reactions?

Answer:

Reduction of the cyano group in the presence of an ester can be challenging. The choice of reducing agent is critical to avoid the simultaneous reduction of the methyl ester.

Causality: Powerful reducing agents like Lithium Aluminum Hydride (LiAlH4) will reduce both the cyano group and the methyl ester, leading to the formation of the corresponding amino alcohol.[2][3] Catalytic hydrogenation (e.g., H2/Raney Nickel) can also sometimes affect the ester group, especially under harsh conditions.

Troubleshooting Protocol: Selective Cyano Group Reduction

For a selective reduction of the cyano group while preserving the methyl ester, borane complexes are often a good choice.

Step-by-Step Protocol:

• Setup: In an oven-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate in anhydrous THF.

• Reagent Addition: Cool the solution to 0 °C and slowly add a solution of Borane-THF complex (BH3·THF).

• Reaction: Allow the reaction to warm to room temperature and then gently reflux until the starting material is consumed (monitor by TLC or LC-MS).

• Quenching: Cool the reaction to 0 °C and carefully quench by the slow addition of methanol, followed by 1N HCl.

• Work-up: After stirring, make the solution basic with aqueous NaOH and extract with an organic solvent. Dry and concentrate to obtain the desired aminomethyl pyrrole.

Data Summary Table:

Byproduct	Structure	Formation Condition	Mitigation Strategy
(4-(aminomethyl)-1-methyl-1H-pyrrol-2-yl)methanol	Amino alcohol	Use of strong reducing agents like LiAlH4	Use a more selective reducing agent like BH3·THF

FAQ 4: I am observing the formation of a carboxamide byproduct during a reaction. How is this happening if I am not intentionally hydrolyzing the cyano group?

Answer:

The cyano group can undergo partial hydrolysis to a carboxamide under either acidic or basic conditions, even with trace amounts of water present in the reaction mixture.[4]

Causality: If your reaction conditions are not strictly anhydrous and involve acidic or basic reagents or catalysts, the cyano group can be susceptible to this partial hydrolysis.

Troubleshooting Protocol: Ensuring Anhydrous Conditions

• Solvent and Reagent Purity: Use freshly distilled, anhydrous solvents. Ensure all reagents are of high purity and stored under inert atmospheres.

• Glassware: Oven-dry all glassware before use and allow it to cool in a desiccator.

• Inert Atmosphere: Run the reaction under a dry, inert atmosphere (nitrogen or argon).

• pH Control: If possible, maintain neutral reaction conditions to minimize both acid and base-catalyzed hydrolysis of the nitrile.

Part 3: Stability and Undesired Reactivity of the Pyrrole Ring

The pyrrole ring itself can be a source of byproducts, particularly through polymerization or oxidation.

FAQ 5: My reaction mixture is turning dark and I am isolating a black, insoluble material. What is this and how can I avoid it?

Answer:

The formation of a black, insoluble material is often indicative of polymerization of the pyrrole ring.

Causality: Pyrroles are electron-rich aromatic compounds that can be susceptible to oxidative polymerization.[5] This can be initiated by strong oxidizing agents, certain Lewis acids, or even exposure to air and light over prolonged periods, especially if trace impurities are present.

Troubleshooting Protocol: Minimizing Polymerization

• Degassing Solvents: Before use, degas solvents by bubbling an inert gas through them to remove dissolved oxygen.

• Inert Atmosphere: Conduct the reaction under a positive pressure of nitrogen or argon.

• Exclusion of Light: Protect the reaction from light by wrapping the flask in aluminum foil.

• Temperature Control: Avoid unnecessarily high reaction temperatures.

• Purification of Starting Material: Ensure the starting Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate is pure and free from any metal or acidic impurities that could catalyze polymerization.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 71692389, 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid. [Link].

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• Amine synthesis by nitrile reduction. Organic Chemistry Portal. [Link].

• 1H-Pyrrole-3-methanol, 1-methyl-α-propyl-. Organic Syntheses Procedure. [Link].

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• Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. National Center for Biotechnology Information. (2017). [Link].

• Kakiuchi, F., et al. (2006). Direct oxidation of 4-methylpyrrole-2-carboxylates with DDQ in the presence of a glycol. Tetrahedron Letters, 47(46), 8165-8168. [Link].

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• Characterization studies of 1-(4-cyano-2-oxo-1,2-dihydro-1-pyridyl)-. ResearchGate. (2018). [Link].

• Chiang, Y., Kresge, A. J., & Yin, Y. (2009). Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid. Journal of the American Chemical Society, 131(33), 11930–11935. [Link].

• A process for amidation of pyrrole carboxylate compounds.

• Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. [Link].

• Jain, N. F., & Masse, C. E. Synthesis from Carboxylic Acid Derivatives. Science of Synthesis. [Link].

• Amide formation from carboxylic acid derivatives. (video). Khan Academy. [Link].

• Synthesis and Toxicity Evaluation of New Pyrroles Obtained by the Reaction of Activated Alkynes with 1-Methyl-3-(cyanomethyl)benzimidazolium Bromide. National Center for Biotechnology Information. (2021). [Link].

• How to reduce nitriles into primary amines on HETEROATOM CONTAINING rings? ResearchGate. (2017). [Link].

• Methyl Esters. Organic Chemistry Portal. [Link].

• methyl 4-methylpyrrole-2-carboxylate. Semantic Scholar. [Link].

• Pyrrole Amides and Their Use as Building Blocks for the Preparation of Anion Receptors. University of Missouri-Columbia. [Link].

• Reduction of nitriles.

• Synthesis of 8‐cyano‐1,4‐dihydro‐4‐oxopyrrolo[1,2‐a]pyrimidine‐3‐carboxylic acids as potential antimicrobial agents. ResearchGate. (2012). [Link].

• Hydrolysis of methyl esters.

• Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. National Center for Biotechnology Information. (2023). [Link].

• Nitrile synthesis by C-C coupling (cyanation). Organic Chemistry Portal. [Link].

• Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. National Center for Biotechnology Information. (2022). [Link].

• Decarboxylation in Natural Products Biosynthesis. National Center for Biotechnology Information. (2021). [Link].

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• 5. researchgate.net [researchgate.net]

Technical Support Center: Alternative Solvents for Pyrrole Synthesis

Welcome to the technical support center for alternative solvents in pyrrole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are looking to transition from traditional, often hazardous, solvents to greener, more sustainable alternatives. Pyrrole synthesis, a cornerstone of heterocyclic chemistry, has traditionally relied on conditions that are now being reconsidered due to environmental and safety concerns.[1][2] This resource provides in-depth, practical guidance, troubleshooting tips, and validated protocols to facilitate this transition.

The classical Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia, is a robust method for creating the pyrrole ring.[1] However, it often requires harsh acidic conditions and prolonged heating, which can be incompatible with sensitive functional groups.[1][3] The move towards green chemistry has spurred the adoption of alternative solvents like water, ionic liquids (ILs), and deep eutectic solvents (DESs), which can offer milder reaction conditions, improved yields, and easier product isolation.[2]

Frequently Asked Questions (FAQs) & Solvent Selection

This section addresses common questions about choosing and using alternative solvents for pyrrole synthesis.

Q1: What are the most common green or alternative solvents for pyrrole synthesis, and what are their primary advantages?

A1: The most prominent alternative solvents are water, Deep Eutectic Solvents (DESs), and Ionic Liquids (ILs). Each offers distinct advantages:

• Water: As the ultimate green solvent, water is non-toxic, inexpensive, and non-flammable. In Paal-Knorr type reactions, water can facilitate the reaction, sometimes without the need for an additional catalyst.[4][5] Computational studies have highlighted the key role of water in mediating the hydrogen-transfer steps in the reaction mechanism, which can lower the activation energy of the cyclization step.[1][6]

• Deep Eutectic Solvents (DESs): These are mixtures of a hydrogen bond donor (e.g., urea, glycerol) and a hydrogen bond acceptor (e.g., choline chloride). DESs are attractive because they are generally biodegradable, non-toxic, inexpensive, and easy to prepare.[7] They can act as both the solvent and catalyst, eliminating the need for an additional acid catalyst.[7] Their recyclability is another significant advantage.[7]

• Ionic Liquids (ILs): ILs are salts with melting points below 100 °C. They exhibit negligible vapor pressure, high thermal stability, and can dissolve a wide range of organic and inorganic compounds.[8] In pyrrole synthesis, they can serve as both solvent and catalyst, often leading to simple product isolation procedures.[9]

Q2: How do I choose the best alternative solvent for my specific reaction?

A2: The choice depends on several factors: the specific pyrrole synthesis method (e.g., Paal-Knorr, Hantzsch), the solubility and stability of your starting materials, the desired reaction temperature, and your purification strategy. The following decision tree can guide your selection process.

Caption: Decision tree for selecting an alternative solvent.

Q3: Can I use an existing protocol for a traditional solvent and just swap it with a green solvent?

A3: Direct substitution is rarely successful. Reaction kinetics, solubility, and the role of the solvent in the mechanism differ significantly. For example, reactions in viscous DESs or ILs may require higher temperatures or longer reaction times to achieve comparable results to those in low-viscosity organic solvents. It is crucial to re-optimize reaction conditions, including temperature, reaction time, and catalyst loading (if any).

Troubleshooting Guides

This section provides solutions to common problems encountered when using alternative solvents in pyrrole synthesis.

Problem 1: Low or No Product Yield

Potential Cause	Explanation & Troubleshooting Steps
Poor Solubility of Starting Materials	In polar solvents like water or glycerol, nonpolar 1,4-dicarbonyl compounds may not be sufficiently soluble. Solution: 1. Use a Surfactant: In water, adding a surfactant like sodium dodecyl sulfate (SDS) can create micelles that act as microreactors, bringing reactants together.[10] 2. Employ a Co-solvent: A small amount of a water-miscible organic solvent (e.g., ethanol) can improve solubility. 3. Switch Solvents: If solubility remains an issue, a DES or IL with better solvating power for your specific substrates may be a better choice.
Incorrect Reaction Conditions	Alternative solvents can significantly alter reaction kinetics. Conditions optimized for toluene or acetic acid are unlikely to be optimal in glycerol or an ionic liquid. Solution: 1. Optimize Temperature: Viscous solvents like DESs often require higher temperatures (e.g., 80-100 °C) to decrease viscosity and increase reaction rates. 2. Extend Reaction Time: Monitor the reaction by TLC or LC-MS. Reactions in these media may be slower and require longer times to reach completion.[1] 3. Catalyst Incompatibility: If using a catalyst, ensure it is active and stable in the chosen solvent. Some catalysts may be deactivated by water or the components of a DES.
Solvent Purity Issues	The properties of ILs and DESs can be highly sensitive to impurities, especially water. Solution: 1. Dry the Solvent: For water-sensitive reactions, ensure the IL or DES is thoroughly dried under vacuum before use. 2. Verify Purity: The composition of a DES (e.g., the molar ratio of choline chloride to urea) is critical. Prepare it carefully and consistently.

Problem 2: Difficult Product Isolation and Purification

Potential Cause	Explanation & Troubleshooting Steps
High Viscosity of Solvent (DES/IL)	The high viscosity of many DESs and ILs can make product extraction and filtration challenging. Solution: 1. Dilution with Anti-solvent: After the reaction is complete, add a solvent in which your product is soluble but the DES/IL is not (e.g., diethyl ether, ethyl acetate). This will precipitate the DES/IL while keeping your product in the organic phase. 2. Liquid-Liquid Extraction: Dilute the reaction mixture with water to reduce viscosity and break the hydrogen bond network of the DES. Then, extract the product with a suitable organic solvent. This is often the most effective method.
Emulsion Formation During Workup	When using water as a solvent, especially with surfactants, vigorous extraction can lead to stable emulsions that are difficult to separate. Solution: 1. Add Brine: Add a saturated solution of NaCl to the separatory funnel. This increases the ionic strength of the aqueous phase, helping to break the emulsion. 2. Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times. 3. Filtration: Pass the emulsified layer through a pad of Celite or glass wool.
Product is Soluble in the Alternative Solvent	If the product has high polarity, it might remain dissolved in the aqueous phase or the IL/DES, leading to poor recovery. Solution: 1. Back-Extraction: If the product is in the aqueous phase, perform multiple extractions with a more polar organic solvent like dichloromethane or ethyl acetate. 2. Solvent Evaporation & Chromatography: For products that are difficult to extract, it may be necessary to remove the water or volatile components under vacuum and then purify the residue directly via column chromatography. This is less ideal for ILs and DESs but can be a last resort.

Validated Experimental Protocol: Paal-Knorr Synthesis in a Deep Eutectic Solvent

This protocol describes the synthesis of 1-(4-methylphenyl)-2,5-dimethyl-1H-pyrrole using a choline chloride:urea DES as both the solvent and catalyst. This method is adapted from established green chemistry procedures.[7]

Materials:

• 2,5-Hexanedione (1.0 mmol, 114 mg, 116 µL)

• p-Toluidine (4-methylaniline) (1.0 mmol, 107 mg)

• Choline Chloride (10 mmol, 1.40 g)

• Urea (20 mmol, 1.20 g)

• Deionized Water

• Ethyl Acetate

• Round-bottom flask (25 mL), magnetic stirrer, heating mantle, condenser.

Procedure:

• Preparation of the Deep Eutectic Solvent (DES):

  • In the 25 mL round-bottom flask, combine choline chloride (1.40 g) and urea (1.20 g).

  • Heat the mixture with stirring at 80 °C. The solid mixture will melt to form a clear, colorless liquid (the DES). This demonstrates the eutectic behavior.

• Reaction Setup:

  • Once the DES is formed and homogenous, add p-toluidine (107 mg) and 2,5-hexanedione (116 µL) to the flask.

  • Attach a condenser and continue heating the mixture at 80 °C with vigorous stirring.

• Reaction Monitoring:

  • The reaction progress can be monitored by taking a small aliquot, diluting it with ethyl acetate, and analyzing by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (9:1) eluent. The starting materials should be consumed, and a new, less polar spot corresponding to the pyrrole product should appear. The reaction is typically complete within 1-2 hours.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature. The DES may become more viscous.

  • Add 15 mL of deionized water to the flask. Stir until the DES is completely dissolved.

  • Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Remove the solvent under reduced pressure (rotary evaporator) to yield the crude product as an oil or low-melting solid.

  • If necessary, the product can be further purified by column chromatography on silica gel.

The following diagram illustrates the general workflow for this protocol.

Sources

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• 9. Pyrrole synthesis [organic-chemistry.org]
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Technical Support Center: Pyrrole Ester Synthesis & Purification

Welcome to the technical support guide for the synthesis and purification of pyrrole esters. This resource is designed for researchers, medicinal chemists, and process development scientists who work with these vital heterocyclic motifs. Here, we move beyond standard protocols to address the nuanced challenges encountered in the lab, providing troubleshooting advice and in-depth FAQs grounded in chemical principles.

Section 1: Foundational Principles of Pyrrole Ester Purity

Achieving high purity in pyrrole ester synthesis is not merely about the final purification step; it begins with the choice of synthetic route and a deep understanding of the potential side reactions. Pyrroles, being electron-rich aromatic systems, are susceptible to oxidation and polymerization, particularly under acidic conditions.[1][2] The ester functionality adds another layer of complexity, introducing potential hydrolysis or transesterification issues.

This guide is structured to help you diagnose purity problems at their source and select the most effective purification strategy.

Section 2: Troubleshooting Common Impurities

This section addresses the most frequent purity challenges in a question-and-answer format.

Q1: My crude NMR shows significant amounts of unreacted 1,4-dicarbonyl starting material from my Paal-Knorr synthesis. What is the most efficient removal strategy?

Answer: This is a common issue, often arising from incomplete cyclization. The unreacted dicarbonyl is typically more polar than the desired pyrrole ester. This polarity difference is the key to effective separation.

Causality: The Paal-Knorr reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[3][4] Incomplete reaction can be due to insufficient heating, incorrect stoichiometry, or steric hindrance. The resulting dicarbonyl impurity, possessing two polar carbonyl groups, will have a strong affinity for polar stationary phases like silica gel.

Recommended Actions:

• Aqueous Workup: Perform a liquid-liquid extraction. The pyrrole ester will favor the organic phase (e.g., Ethyl Acetate, Dichloromethane), while highly polar starting materials may be partially removed into an aqueous phase.

• Flash Column Chromatography: This is the most reliable method. The significant polarity difference allows for excellent separation on silica gel.

Protocol 1: Flash Column Chromatography for Removing Polar Starting Materials

• Adsorb Sample: Dissolve the crude product in a minimal amount of dichloromethane (DCM) or the solvent used for the column. Add a small amount of silica gel and evaporate the solvent under reduced pressure to create a dry-loaded sample. This prevents streaking and improves separation.

• Prepare Column: Dry-pack or wet-slurry pack a silica gel column appropriate for your sample size (typically a 40-100:1 ratio of silica to crude product by weight).[5]

• Select Eluent System: Start with a non-polar solvent system and gradually increase polarity. A common starting point for pyrrole esters is a gradient of Ethyl Acetate (EtOAc) in Hexanes.

  • Begin with 5% EtOAc/Hexanes to elute very non-polar impurities.

  • The desired pyrrole ester will likely elute at a concentration of 10-30% EtOAc/Hexanes.

  • The more polar dicarbonyl starting material will elute last, at higher EtOAc concentrations.

• Monitor Fractions: Use Thin Layer Chromatography (TLC) to analyze the collected fractions.[6] Combine the fractions containing the pure product and remove the solvent in vacuo.

Table 1: Example Eluent Systems for Pyrrole Ester Purification

Pyrrole Ester Substituents	Typical Polarity	Starting Eluent (EtOAc/Hexanes)	Elution Range (EtOAc/Hexanes)
Alkyl esters with alkyl groups	Low	2-5%	5-15%
Ethyl/Methyl esters with aryl groups	Moderate	5%	15-25%
Esters with additional polar groups	High	10%	30-50% or more

Q2: My product is a dark, tarry substance, suggesting polymerization. How can this be prevented and can the product be salvaged?

Answer: Dark coloration and tar formation are classic signs of pyrrole degradation, often through acid-catalyzed polymerization or air oxidation.[1] Pyrrole itself is known to darken upon exposure to air.[1]

Causality: The high electron density of the pyrrole ring makes it highly reactive towards electrophiles, including protons (H+).[2] Protonation can initiate a chain reaction where one pyrrole molecule attacks another, leading to oligomers and polymers. This is especially problematic in syntheses that require acidic catalysts, like the Paal-Knorr or Fischer syntheses.

Preventative Measures:

• Minimize Acid Exposure: If an acid catalyst is necessary, use the mildest acid possible (e.g., p-toluenesulfonic acid, iron(III) chloride) and only in catalytic amounts.[7] Neutralize the reaction mixture with a mild base (e.g., saturated NaHCO₃ solution) as the first step in your workup.

• Maintain an Inert Atmosphere: Conduct the reaction and purification under an inert atmosphere (Nitrogen or Argon) to minimize air oxidation.

• Keep it Cool: Unless the reaction requires high heat, maintain a low temperature to slow the rate of degradation. Store the purified product in a freezer under inert gas.

Salvage Strategy:

If the desired product is thermally stable, short-path vacuum distillation can sometimes separate the monomeric pyrrole ester from non-volatile polymers. However, for complex molecules, chromatography is the better option, though yields may be low. The polymeric baseline "smear" on TLC is a key indicator of this issue.

Q3: I have a persistent basic impurity, likely a pyrrolidine precursor, that co-distills with my product. How can I remove it?

Answer: This is a challenging separation because the boiling points can be very close, and azeotropes may form.[8] The most effective strategy is to chemically alter the impurity to make it non-volatile.

Causality: If your synthesis involves the dehydration of a pyrrolidine, any unreacted starting material will be a basic amine. Basic impurities are difficult to separate from the weakly basic pyrrole ring by simple distillation.

Recommended Action: Acidic Conversion

A patented method involves treating the crude mixture with an acid or an activated carboxylic acid derivative before distillation.[8][9]

• Mechanism: A non-volatile mineral acid (like dilute H₂SO₄) or a carboxylic acid (like formic acid) will protonate the basic pyrrolidine impurity, forming a non-volatile salt.[8] The neutral, desired pyrrole ester can then be distilled away, leaving the salt behind in the distillation flask.

• Alternative: Using an activated carboxylic acid derivative (e.g., methyl formate, acetic anhydride) will acylate the pyrrolidine, forming a higher-boiling amide, which also remains in the distillation pot.[8]

Protocol 2: Purification via Acid Treatment Prior to Distillation

• Pre-treatment: To the crude pyrrole ester mixture, add a stoichiometric amount (relative to the estimated impurity) of 60-95% formic acid.[8]

• Stirring: Stir the mixture at room temperature for 30-60 minutes to ensure complete salt formation.

• Vacuum Distillation: Set up a distillation apparatus for vacuum. Distill the pyrrole ester under reduced pressure. The bottom temperature should be kept as low as possible (e.g., 60-90°C) to prevent thermal degradation.[8] The pyrrolidinium formate salt will remain as a residue.

Section 3: Purification Workflow & Methodology

Choosing the correct purification sequence is critical. The following decision tree can guide your strategy.

Diagram 1: Purification Strategy Decision Tree

Caption: Decision tree for selecting a purification method.

FAQs on Purification Techniques

Q: What are the best practices for recrystallizing pyrrole esters?

A: Recrystallization is an excellent technique for purifying solid pyrrole esters, but solvent selection is paramount.[10]

• Ideal Solvent Properties: The ideal solvent should dissolve the pyrrole ester poorly at low temperatures but very well at high temperatures. Impurities should either be insoluble at all temperatures or remain soluble upon cooling.

• Solvent Screening: Test a range of solvents in small vials (e.g., Hexanes, Ethanol, Isopropanol, Toluene, Ethyl Acetate/Hexane mixtures).

• Procedure: Dissolve the crude solid in the minimum amount of boiling solvent. If colored impurities are present that are not the intrinsic color of your product, you can add a small amount of activated carbon and hot filter the solution. Allow the solution to cool slowly to form large, pure crystals. Cool further in an ice bath before filtering and washing the crystals with a small amount of ice-cold solvent.

Q: My compound seems to degrade on silica gel. Are there alternatives?

A: Yes, silica gel is acidic and can degrade sensitive pyrroles. If you observe streaking on TLC or low recovery from a column, consider these alternatives:

• Neutralized Silica: Prepare a slurry of silica gel in your eluent containing 1-2% triethylamine (Et₃N). The base neutralizes the acidic sites on the silica surface, preventing degradation of acid-sensitive compounds.

• Alumina: Neutral or basic alumina can be used as an alternative stationary phase. It has different selectivity compared to silica and can be very effective.

• Reverse-Phase Chromatography: For highly polar pyrrole esters, C18-functionalized silica (reverse-phase) with solvents like acetonitrile and water can be an excellent choice.

Section 4: Purity Assessment

Confirming the purity of your final product is a critical final step. A single technique is rarely sufficient.

• NMR Spectroscopy (¹H, ¹³C): The primary tool for structural confirmation and purity assessment. Integration of proton signals can provide a quantitative measure of purity against a known internal standard.[6]

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product. Techniques like GC-MS can also help identify volatile impurities.[11]

• Melting Point: A sharp melting point range (typically < 2°C) is a good indicator of high purity for a crystalline solid.[6] Impurities tend to broaden and depress the melting point.

• Elemental Analysis (CHN): Provides the percentage composition of carbon, hydrogen, and nitrogen. A result within ±0.4% of the theoretical value is considered strong evidence of purity.

References

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• Organic Chemistry Portal. Synthesis of pyrroles. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrrole. [Link]

• Fu, L., et al. (2023). Enzymatic synthesis of novel pyrrole esters and their thermal stability. Chemistry Central Journal. [Link]

• Khorasani, M., et al. (2021). Regioselective Iodination of Arenes Using Iron- or Silver-Catalyzed Activation of N-Iodosaccharin. The Journal of Organic Chemistry. [Link]

• Wang, Y., et al. (2021). Synthesis and pyrolysis of two novel pyrrole ester flavor precursors. Journal of the Science of Food and Agriculture. [Link]

• Mertens, A., et al. (1996). Purification of crude pyrroles. U.S.

• Zhang, A., et al. (2022). Synthesis and pyrolysis of various novel pyrrole ester fragrance precursors. Chemistry & Biodiversity. [Link]

• Rather, I. A. (2020). How to remove excess pyrrole from a reaction mixture?. ResearchGate. [Link]

• S. P. Singh & Tarbain. CHB-401: Heterocyclic Compounds (Section B) Pyrrole. [Link]

• Mertens, A., et al. (1994). Process for the purification of crude pyrroles.

• Royal Society of Chemistry. One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. [Link]

• Guchhait, S.K. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. [Link]

• The Organic Chemistry Tutor. (2022). Recrystallization and Melting Point Analysis. YouTube. [Link]

• Wikipedia. Paal–Knorr synthesis. [Link]

• University of Rochester. Purification of Organic Compounds by Flash Column Chromatography. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of Pyrrole-2-Carboxylate Analogs

The pyrrole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of biologically active natural products and synthetic drugs.[1][2][3][4] This five-membered aromatic heterocycle is a key component of vital biomolecules like heme, chlorophyll, and vitamin B12.[3][5] Within the diverse family of pyrrole derivatives, compounds bearing a carboxylate group at the C-2 position have garnered significant attention. The pyrrole-2-carboxylate moiety serves as a versatile pharmacophore, enabling targeted interactions with various biological macromolecules.[6]

This guide provides an in-depth comparative analysis of pyrrole-2-carboxylate analogs, focusing on their anticancer, antimicrobial, and anti-inflammatory activities. By synthesizing experimental data and elucidating structure-activity relationships (SAR), we aim to provide researchers, scientists, and drug development professionals with a critical resource for navigating the therapeutic potential of this promising class of compounds.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Pyrrole derivatives have demonstrated significant potential as anticancer agents, with mechanisms ranging from the inhibition of crucial signaling kinases to the disruption of microtubule dynamics, ultimately leading to apoptosis.[1][3][7] The pyrrole-2-carboxylate scaffold allows for strategic modifications that can fine-tune the cytotoxic potency and selectivity of these compounds against various cancer cell lines.

A primary mechanism of action for many pyrrole-based anticancer agents is the inhibition of protein kinases, which are often dysregulated in cancer.[7][8] For instance, analogs have been designed to target the ATP-binding site of receptor tyrosine kinases like VEGFR and EGFR, disrupting downstream signaling pathways such as the PI3K/Akt pathway, which is critical for cell survival and proliferation.[3] The carboxylate group can act as a key hydrogen bond acceptor, anchoring the molecule within the active site of the target enzyme.

Comparative Anticancer Potency of Pyrrole-2-Carboxylate Analogs

The following table summarizes the cytotoxic activity of representative pyrrole-2-carboxylate analogs against various human cancer cell lines, expressed as IC₅₀ values (the concentration required to inhibit 50% of cell growth).

Compound/Analog	Substituents	Target Cell Line	IC₅₀ (µM)	Reference
Pyrrolo[2,1-f][1][9][10]triazine analog	Varies	Human Pancreatic Cancer (PANC-1)	0.0059 (PI3Kα)	[3]
Ethyl-2-amino-pyrrole-3-carboxylate analog	Varies	Soft Tissue Sarcoma	G2/M Arrest	[1]
4,5-Diaryl-1H-pyrrole-2-carboxylate	Combretastatin A-4 Hybrid	Various	Anti-mitotic	[1]
Pyrrole-imidazole analog	Varies	Human Pancreatic Cancer (ASPC-1)	Potent Inhibition	[3]
1,5-diaryl pyrrole analog	4a, 4b, 4j, 4d	Colon Cancer (LoVo)	Dose-dependent cytotoxicity	[7]

This table is illustrative. Specific IC₅₀ values vary widely based on the exact molecular structure and the cancer cell line tested.

Key Signaling Pathway: PI3K/Akt/mTOR

Many pyrrole-based compounds exert their anticancer effects by inhibiting the PI3K/Akt signaling pathway, a central regulator of cell growth, survival, and metabolism.

Caption: Inhibition of the PI3K/Akt pathway by a pyrrole-2-carboxylate analog.

Experimental Protocol: MTT Assay for Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric method for assessing cell viability. Its reliability stems from the fact that only metabolically active cells can perform the required chemical conversion.

Causality Behind Experimental Choices:

• Cell Seeding Density: An optimal cell density is crucial. Too few cells will result in a weak signal, while too many can lead to nutrient depletion and cell death unrelated to the compound's toxicity.

• Incubation Time: A 24-48 hour incubation with the compound allows sufficient time for the molecule to exert its biological effect, whether it be inducing apoptosis or arresting the cell cycle.

• MTT to Formazan Conversion: This step is the core of the assay. The mitochondrial reductase enzymes present only in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

• Solubilization: The formazan crystals are insoluble in aqueous solution and must be dissolved (e.g., with DMSO) to allow for spectrophotometric quantification.

Step-by-Step Methodology:

• Cell Plating: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrrole-2-carboxylate analogs in the appropriate cell culture medium. Replace the old medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the soluble yellow MTT to insoluble purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ value.

Antimicrobial Activity: Combating Pathogenic Microbes

The pyrrole scaffold is present in several naturally occurring antibiotics, such as pyrrolnitrin and pyoluteorin, highlighting its evolutionary selection for antimicrobial functions.[5] Pyrrole-2-carboxylate analogs have been synthesized and evaluated as a new generation of antimicrobial agents to combat the growing threat of antibiotic resistance.[6][11]

Their mechanisms of action can be diverse. Some analogs, particularly pyrrolamides, function by targeting DNA gyrase, an essential bacterial enzyme, thereby inhibiting DNA replication and causing cell death.[2] Others may disrupt the integrity of the bacterial cell membrane or inhibit other critical metabolic pathways.

Comparative Antimicrobial Potency of Pyrrole-2-Carboxylate Analogs

The following table presents the Minimum Inhibitory Concentration (MIC) values for several pyrrole-2-carboxylate derivatives against common bacterial and fungal pathogens. The MIC is the lowest concentration of a compound that prevents visible growth of a microbe.

Compound/Analog	Substituents	Target Microbe	MIC (µg/mL)	Reference
ENBHEDPC*	3,5-dimethyl, 4-hydrazonoethyl	Mycobacterium tuberculosis H37Rv	0.7	[6]
Pyrrolamide derivative	3,4-dichloro, 5-methyl	Staphylococcus aureus	4	[2]
Fused Pyrrole (3c)	Fused pyrimidine	Candida albicans	Good Activity	[11]
Fused Pyrrole (5c)	Fused triazine	Escherichia coli	Good Activity	[11]
Aconicaramide	N-(l-prolyl)-5-hydroxymethyl	Staphylococcus aureus	800	[9]

*ENBHEDPC: ethyl-4-{[-(1-(2-(4-nitrobenzoyl)hydrazono)ethyl]}-3,5-dimethyl-1H-pyrrole-2-carboxylate

Experimental Workflow: Broth Microdilution for MIC Determination

Caption: Standard workflow for determining Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Broth Microdilution Assay

This method is the gold standard for determining the MIC of an antimicrobial agent. It provides a quantitative result that is essential for comparing the potency of different compounds.

Causality Behind Experimental Choices:

• Standardized Inoculum: Using a standardized bacterial or fungal concentration (measured by McFarland standards) is critical for reproducibility. A higher inoculum can overwhelm the compound, leading to falsely high MIC values.

• Cation-Adjusted Mueller-Hinton Broth (CAMHB): This specific medium is standardized for susceptibility testing. The controlled concentrations of divalent cations (Ca²⁺ and Mg²⁺) are important as they can affect the activity of certain classes of antibiotics and the permeability of the bacterial outer membrane.

• Two-Fold Serial Dilutions: This geometric progression allows for the efficient determination of the MIC across a wide range of concentrations.

• Controls: A positive control (broth + inoculum) ensures the microbe is viable, while a negative control (broth only) confirms the sterility of the medium. A drug control (e.g., ciprofloxacin) validates the assay's performance.

Step-by-Step Methodology:

• Compound Preparation: Dissolve the pyrrole-2-carboxylate analog in a suitable solvent (e.g., DMSO) and prepare a stock solution.

• Plate Preparation: Add 50 µL of CAMHB to wells 2-12 of a 96-well microtiter plate. Add 100 µL of the compound stock solution (at 2x the highest desired concentration) to well 1.

• Serial Dilution: Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Wells 11 (positive control) and 12 (negative control) receive no compound.

• Inoculum Preparation: Prepare a microbial suspension in sterile saline and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of ~5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the final standardized inoculum to wells 1-11. Add 50 µL of sterile broth to well 12. The final volume in each well is 100 µL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination: After incubation, determine the MIC by identifying the lowest concentration of the compound at which there is no visible turbidity (growth).

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Several non-steroidal anti-inflammatory drugs (NSAIDs) in clinical use, such as tolmetin and ketorolac, are based on a pyrrole scaffold, establishing the therapeutic precedent for this class of compounds.[2][12] The primary mechanism of action for these drugs is the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of pro-inflammatory prostaglandins.[10][12]

The arachidonic acid cascade involves two key enzyme families: COX and lipoxygenase (LOX). While COX enzymes produce prostaglandins, LOX enzymes produce leukotrienes, another class of potent inflammatory mediators. A significant goal in modern drug design is the development of dual COX/LOX inhibitors or selective COX-2 inhibitors.[10] Selective COX-2 inhibition is desirable because COX-1 has a homeostatic "housekeeping" role, including the protection of the gastric mucosa, and its inhibition is linked to gastrointestinal side effects.[10][12] Pyrrole-2-carboxylate analogs have shown promise as both selective COX-2 and dual COX/LOX inhibitors.[10]

Comparative Anti-inflammatory Potency of Pyrrole-2-Carboxylate Analogs

This table summarizes the in vitro inhibitory activity of various pyrrole analogs against the key enzymes of the inflammatory cascade.

Compound/Analog	Target Enzyme	IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	Reference
Pyrrole Hybrid 5	COX-2	0.55	High (Implied)	[10]
Pyrrole 4	COX-2	0.65	High (Implied)	[10]
Pyrrole Hybrid 6	COX-2	7.0	Moderate	[10]
Pyrrole 2	LOX	Highest Activity in Series	N/A	[10]
1,5-diaryl pyrrole (A, C)	COX-2	Suppresses Expression	N/A	[13]

Mechanism Diagram: The Arachidonic Acid Cascade

Caption: Inhibition of COX-2 and 5-LOX in the arachidonic acid cascade.

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This assay quantifies a compound's ability to inhibit the enzymatic activity of COX-2, which converts arachidonic acid into prostaglandin H₂ (PGH₂). The subsequent product, PGE₂, is often measured via ELISA.

Causality Behind Experimental Choices:

• Recombinant Human Enzyme: Using a purified, recombinant COX-2 enzyme ensures that the observed inhibition is due to direct interaction with the target, eliminating confounding factors from other cellular components.

• Cofactors: Heme and glutathione are essential cofactors for COX enzyme activity. Their inclusion in the reaction buffer is necessary for the enzyme to function optimally.

• Arachidonic Acid as Substrate: This is the natural substrate for COX enzymes. Adding it initiates the enzymatic reaction that the assay aims to measure.

• ELISA for Detection: An Enzyme-Linked Immunosorbent Assay (ELISA) for prostaglandin E₂ (PGE₂) is a highly sensitive and specific method for quantifying the product of the COX reaction, providing a robust measure of enzyme activity.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0) containing necessary cofactors (e.g., heme, glutathione).

• Compound Incubation: In a microplate, add the reaction buffer, the test pyrrole-2-carboxylate analog (at various concentrations), and the purified recombinant human COX-2 enzyme. Include a vehicle control and a positive control inhibitor (e.g., celecoxib).

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add arachidonic acid to all wells to start the enzymatic reaction.

• Reaction Incubation: Incubate for a defined period (e.g., 10 minutes) at 37°C.

• Reaction Termination: Stop the reaction by adding a quenching solution (e.g., 1 M HCl).

• Quantification of PGE₂: Quantify the amount of prostaglandin E₂ (PGE₂) produced in each well using a competitive ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value by plotting the percent inhibition against the log of the inhibitor concentration.

Conclusion and Future Perspectives

The pyrrole-2-carboxylate scaffold is a remarkably versatile and privileged structure in medicinal chemistry. Analogs derived from this core have demonstrated a broad spectrum of potent biological activities, including significant anticancer, antimicrobial, and anti-inflammatory effects. The structure-activity relationship studies consistently show that modifications to the substituents on the pyrrole ring and the nature of the ester or amide group at the C-2 position can profoundly influence potency and selectivity.

• In Oncology, the focus remains on developing highly selective kinase inhibitors to minimize off-target effects and improve therapeutic windows.

• In Infectious Disease, the challenge is to identify novel analogs that can overcome existing resistance mechanisms, with compounds targeting essential bacterial enzymes like DNA gyrase or novel targets showing particular promise.

• In Inflammation, the pursuit of dual COX/LOX inhibitors or highly selective COX-2 inhibitors continues to be a major goal to develop safer and more effective anti-inflammatory drugs.

Future research should focus on integrated drug discovery programs that combine computational modeling, efficient synthetic strategies, and robust biological screening. Optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds will be crucial for translating the in vitro promise of pyrrole-2-carboxylate analogs into clinically successful therapeutics.

References

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• Development of Novel Pyrrole Derivatives and Their Cinnamic Hybrids as Dual COX-2/LOX Inhibitors. (2023). MDPI. [Link]

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• Therapeutic potential of pyrrole and pyrrolidine analogs: an update. (2022). Journal of the Iranian Chemical Society. [Link]

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• Synthesis of novel pyrroles and fused pyrroles as antifungal and antibacterial agents. (2021). National Center for Biotechnology Information. [Link]

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• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (2023). National Center for Biotechnology Information. [Link]

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The Ascendant Profile of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate Derivatives: A Comparative Guide to Novel Bioactive Scaffolds

In the landscape of contemporary medicinal chemistry, the pyrrole nucleus stands as a cornerstone scaffold, integral to a multitude of natural products and synthetic pharmaceuticals.[1] Its inherent electronic properties and versatile substitution patterns have rendered it a privileged structure in the quest for novel therapeutic agents. This guide delves into the emerging class of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate derivatives, offering a comprehensive assessment of their novelty, performance against established alternatives, and detailed methodologies for their evaluation. We aim to equip researchers, scientists, and drug development professionals with a critical understanding of this promising chemical space.

The Strategic Imperative for Pyrrole Diversification

The pyrrole ring is a recurring motif in compounds exhibiting a wide array of biological activities, including antibacterial, anti-inflammatory, antioxidant, and antitumor effects.[1] The continuous exploration of novel pyrrole derivatives is driven by the need to overcome challenges such as drug resistance, off-target effects, and the demand for improved efficacy. The introduction of a cyano (-CN) group at the 4-position and a methyl ester at the 2-position of the N-methylated pyrrole core creates a unique electronic and steric environment, opening new avenues for molecular interactions with biological targets.

Synthesis and Characterization: A Modular Approach

The synthesis of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate and its derivatives can be achieved through various synthetic routes, often involving multi-component reactions or cycloaddition strategies. A common approach involves the reaction of appropriate precursors that allow for the systematic introduction of diversity at various positions of the pyrrole ring.

General Synthetic Workflow:

Caption: General synthetic strategies for pyrrole derivatives.

Characterization of the synthesized compounds is typically achieved through standard analytical techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm their chemical structure and purity.

Comparative Performance Analysis: Benchmarking Against the Standards

The true measure of novelty for these derivatives lies in their performance against existing alternatives in relevant biological assays. Here, we present a comparative analysis in key therapeutic areas where these compounds have shown significant promise.

Tyrosinase Inhibition: A New Frontier in Hyperpigmentation Treatment

Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition is a major strategy for the treatment of hyperpigmentation disorders. Kojic acid is a widely used tyrosinase inhibitor, serving as a benchmark for novel compounds.

Comparative Data: Tyrosinase Inhibitory Activity

Compound	IC50 (µM)	Comparison to Kojic Acid	Reference
Derivative A12 (A 2-cyanopyrrole derivative)	0.97	~30 times more potent	[2]
Kojic Acid (Alternative)	28.72	-	[2]

The significantly lower IC50 value of derivative A12 demonstrates its superior inhibitory activity against tyrosinase compared to the standard inhibitor, kojic acid.[2] This highlights the potential of the 2-cyanopyrrole scaffold in the development of novel and more effective dermatological agents.

Experimental Protocol: Tyrosinase Inhibition Assay

• Enzyme and Substrate Preparation: Prepare a solution of mushroom tyrosinase in phosphate buffer (pH 6.8). Prepare a solution of L-DOPA (substrate) in the same buffer.

• Inhibitor Preparation: Dissolve the test compounds (Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate derivatives and kojic acid) in DMSO to create stock solutions, which are then diluted to various concentrations with the phosphate buffer.

• Assay Procedure:

  • In a 96-well plate, add the phosphate buffer, tyrosinase solution, and the test compound solution.

  • Pre-incubate the mixture at a controlled temperature (e.g., 37°C) for 10 minutes.

  • Initiate the reaction by adding the L-DOPA solution.

  • Monitor the formation of dopachrome by measuring the absorbance at 475 nm at regular intervals using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound. The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Antibacterial Activity: Addressing the Challenge of Drug Resistance

The emergence of multidrug-resistant bacteria necessitates the discovery of new antibacterial agents with novel mechanisms of action. Pyrrole derivatives have shown promise in this area, with some exhibiting potent activity against clinically relevant pathogens.

Comparative Data: Minimum Inhibitory Concentration (MIC) against M. tuberculosis

Compound	MIC (µg/mL)	Comparison to Standard Drugs	Reference
ENBHEDPC (A pyrrole-2-carboxylate derivative)	0.7	Comparable to Ethambutol	[3]
Ethambutol (Alternative)	0.5	-	[3]
Ceftriaxone (Alternative)	-	ENBHEDPC showed higher MIC values	[3]

The comparable MIC value of the pyrrole derivative ENBHEDPC against Mycobacterium tuberculosis H37Rv to the first-line drug Ethambutol underscores its potential as a lead compound for the development of new anti-tuberculosis agents.[3]

Experimental Protocol: Broth Microdilution MIC Assay

• Bacterial Culture Preparation: Grow the bacterial strain (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium to the mid-logarithmic phase.

• Compound Preparation: Prepare serial two-fold dilutions of the test compounds in the broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Anticancer Activity: Targeting a Hallmark of Cancer

The pyrrole scaffold is present in several anticancer agents. Novel derivatives of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate have been investigated for their antiproliferative activity against a panel of human cancer cell lines.

Conceptual Workflow: Anticancer Drug Discovery

Caption: A typical workflow for anticancer drug discovery.

Mechanistic Insights and Future Directions

The biological activities of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate derivatives are intrinsically linked to their structural features. The cyano group can act as a hydrogen bond acceptor or participate in other non-covalent interactions within the active site of a target enzyme. The ester moiety can be hydrolyzed in vivo to the corresponding carboxylic acid, which may have a different biological profile.

Future research should focus on:

• Structure-Activity Relationship (SAR) studies: To understand how modifications to the pyrrole scaffold influence biological activity.

• Mechanism of Action studies: To elucidate the specific molecular targets of these compounds.

• In vivo efficacy and toxicity studies: To evaluate the therapeutic potential of the most promising derivatives in animal models.

Conclusion

Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate derivatives represent a novel and promising class of compounds with a diverse range of biological activities. The experimental data presented in this guide demonstrates their potential to outperform existing alternatives in several therapeutic areas. The detailed protocols provided herein offer a starting point for researchers to further explore the potential of this exciting new chemical space. As with any emerging class of compounds, further rigorous investigation is required to fully realize their therapeutic potential.

References

• Hu, Y.-G., et al. (2022). Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. Frontiers in Chemistry. Available at: [Link]

• Eldehna, W. M., et al. (2022). Design, synthesis and molecular docking of new fused 1H-pyrroles, pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-e][2][5]diazepine derivatives as potent EGFR/CDK2 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Cerebuc, G.-C., et al. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. Molecules. Available at: [Link]

• Guang, M., et al. (2023). Design, Synthesis and Insecticidal, Acaricidal Activities of Novel Pyrrole-2-carboxylic Acid and Their Derivatives. Chinese Journal of Organic Chemistry. Available at: [Link]

• Cerebuc, G.-C., et al. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. PubMed Central. Available at: [Link]

• PubChem (n.d.). 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid. Available at: [Link]

• Dawadi, P. B. S., & Lugtenburg, J. (n.d.). Synthesis of Biologically Important Pyrrole Derivatives in Any 13C and 15N Isotope Enriched Form. Global Journals. Available at: [Link]

• Georgieva, M., et al. (2024). Novel Pyrrole Derivatives as Multi-Target Agents for the Treatment of Alzheimer's Disease: Microwave-Assisted Synthesis, In Silico Studies and Biological Evaluation. Molecules. Available at: [Link]

• Movassaghi, M., & Schmidt, M. A. (2014). One-Pot Synthesis of Pyrrole-2-carboxylates and -carboxamides via an Electrocyclization/Oxidation Sequence. The Journal of Organic Chemistry. Available at: [Link]

• PubChem (n.d.). 4-cyano-1-methyl-1h-pyrrole-2-carboxylic acid. Available at: [Link]

• Bîcu, E., et al. (2021). Synthesis and Biological Screening of New Cyano-Substituted Pyrrole Fused (Iso)Quinoline Derivatives. Molecules. Available at: [Link]

• ResearchGate (n.d.). Protocols for synthesis of pyrrole. Available at: [Link]

• Silvestri, R., et al. (2007). New Pyrrole Inhibitors of Monoamine Oxidase: Synthesis, Biological Evaluation, and Structural Determinants of MAO-A and MAO-B Selectivity. Journal of Medicinal Chemistry. Available at: [Link]

• Ahsan, M. J., et al. (2023). Design and Evaluation of Synthesized Pyrrole Derivatives as Dual COX-1 and COX-2 Inhibitors Using FB-QSAR Approach. ACS Omega. Available at: [Link]

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• Gherghiceanu, F.-D., et al. (2022). New Pyrrole Derivatives as Promising Biological Agents: Design, Synthesis, Characterization, In Silico, and Cytotoxicity Evaluation. Molecules. Available at: [Link]

• Durcik, M., et al. (2023). Discovery and Hit-to-Lead Optimization of Benzothiazole Scaffold- Based DNA Gyrase Inhibitors with Potent. Diva-portal.org. Available at: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate

For researchers and professionals in the dynamic fields of chemical synthesis and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical research environment. This guide provides a detailed, step-by-step protocol for the proper disposal of methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate, a substituted pyrrole derivative. By integrating established safety protocols with a deep understanding of the compound's chemical nature, this document aims to empower laboratory personnel to handle its disposal with the utmost confidence and care.

Part 1: Hazard Assessment and Personal Protective Equipment (PPE)

The first and most critical step in the safe disposal of any chemical is a comprehensive hazard assessment. Based on the GHS classifications of the analogous compound, 4-cyano-1-methyl-1H-pyrrole-2-carboxylic acid, methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate should be treated as a hazardous substance.[1]

Anticipated Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

The nitrile functional group (-CN) warrants particular caution, as nitriles can release hydrogen cyanide gas upon acidification, a potent and rapidly acting poison.[2] Esters can undergo hydrolysis under acidic or basic conditions to form the corresponding carboxylic acid and alcohol.[3]

Recommended Personal Protective Equipment (PPE):

A robust defense against chemical exposure is paramount. The following PPE is mandatory when handling methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate for disposal:

PPE Category	Specification	Rationale
Hand Protection	Nitrile or neoprene gloves	Provides a barrier against skin contact and absorption.
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes and airborne particles.
Body Protection	A lab coat that is properly fitted and fully buttoned	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated fume hood	Minimizes the risk of inhaling vapors or dust.

This table summarizes the minimum PPE requirements for handling methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate.

Part 2: Waste Segregation and Collection

Proper segregation of chemical waste is essential to prevent dangerous reactions and to ensure compliant disposal.

Step-by-Step Waste Collection Protocol:

• Container Selection: Choose a designated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with the chemical; a high-density polyethylene (HDPE) or glass container is recommended.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name: "Methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate," and the associated hazard warnings (e.g., "Toxic," "Irritant").

• Segregation: This waste stream must be segregated from other laboratory waste, particularly acidic waste, to prevent the potential release of hydrogen cyanide.[2] It should also be kept separate from strong oxidizing agents and bases.

• Secure Storage: Store the sealed waste container in a designated, well-ventilated, and secondary containment area until it is collected by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4][5]

Caption: Waste segregation workflow for methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate.

Part 3: Approved Disposal Methods

Under no circumstances should methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate be disposed of down the drain or in regular trash.[5] Evaporation is also not an acceptable method of disposal.[6][7] The primary and only acceptable method for the disposal of this compound is through a licensed hazardous waste management company.

The likely disposal route will be high-temperature incineration. This method is effective for the complete destruction of organic compounds, including those containing nitrogen.

Part 4: Spill Management and Decontamination

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

Spill Response Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill is large or if you feel unwell.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For small spills, use an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent to contain the spill.[8]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it in a labeled hazardous waste container.

• Decontaminate: Decontaminate the spill area with a suitable solvent (such as acetone or ethanol) followed by soap and water. Collect all decontamination materials as hazardous waste.

Decontamination of Empty Containers:

Empty containers that previously held methyl 4-cyano-1-methyl-1H-pyrrole-2-carboxylate must be decontaminated before being discarded as regular waste.[7]

• Triple Rinse: Rinse the container three times with a suitable solvent (e.g., acetone or ethanol).[9]

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as hazardous waste.[9]

• Deface Label: After triple rinsing and allowing the container to dry, completely remove or deface the original label.[6]

• Final Disposal: The decontaminated container can then be disposed of in the appropriate recycling or regular waste stream, in accordance with your institution's policies.[4]

Caption: Step-by-step workflow for the decontamination of empty containers.

Part 5: Conclusion and Disclaimer

The procedures outlined in this guide are based on established principles of chemical safety and information available for analogous compounds. It is imperative that all laboratory personnel receive training on the proper handling and disposal of hazardous waste specific to their institution.[6] Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all local, state, and federal regulations.

By adhering to these protocols, you contribute to a safer research environment and the responsible stewardship of our planet.

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